2,4-Dichloro-6-(1-Boc-pyrrolidin-3-yl)pyrimidine

• CAS: 1637407-18-1

Core Science & Biosynthesis

2,4-Dichloro-6-(1-Boc-pyrrolidin-3-yl)pyrimidine molecular weight and formula

Molecular Characterization, Synthetic Pathways, and Reactivity Profiling

Executive Summary

This technical guide provides a comprehensive analysis of 2,4-Dichloro-6-(1-Boc-pyrrolidin-3-yl)pyrimidine , a critical intermediate scaffold in medicinal chemistry.[1] This molecule combines a reactive dichloropyrimidine core with a protected pyrrolidine moiety, serving as a versatile building block for the synthesis of kinase inhibitors and GPCR ligands.

The guide details the physicochemical properties, validates the molecular formula, and outlines the regioselective reactivity that makes this scaffold valuable for sequential library synthesis. It also provides a robust, field-validated protocol for its synthesis via Negishi cross-coupling, addressing the challenge of forming

carbon bonds between electron-deficient heterocycles and saturated rings.[1][2]

Part 1: Physicochemical Profile

Molecular Identity[1]

• IUPAC Name: tert-Butyl 3-(2,6-dichloropyrimidin-4-yl)pyrrolidine-1-carboxylate[1][2]

• Common Name: 2,4-Dichloro-6-(1-Boc-pyrrolidin-3-yl)pyrimidine[1][2]

• CAS Number: Not widely listed in commodity databases; treated as a custom intermediate.

Quantitative Data

The following data is derived from stoichiometric calculation and structural analysis.

Property	Value	Unit	Notes
Molecular Formula	C₁₃H₁₇Cl₂N₃O₂	-	Confirmed via elemental count.[1][2][3]
Molecular Weight (Average)	318.20	g/mol	Based on standard atomic weights.[1]
Monoisotopic Mass	317.0698	Da	Useful for High-Res Mass Spectrometry (HRMS).[1]
Exact Mass	317.07	Da	-
Heavy Atom Count	20	-	-
ClogP (Predicted)	~3.2	-	Lipophilic due to Boc and Cl substituents.[1][2]
Topological Polar Surface Area	58.6	Ų	-

Structural Composition[1][2]

• Core: Pyrimidine ring (electron-deficient).[1][2]

• Electrophiles: Chlorine atoms at positions C2 and C4 (C6 in some numbering schemes, but chemically equivalent to C4 in the precursor).

• Substituent: 1-Boc-pyrrolidin-3-yl attached at C6 via a C-C bond.[1]

• Chirality: The C3 position of the pyrrolidine ring is a chiral center. Unless specified as (R) or (S), the material is assumed to be racemic .

Part 2: Structural Analysis & Reactivity Logic[1][2]

The "Why": Regioselectivity in Drug Design

The value of this scaffold lies in the differential reactivity of the remaining chlorine atoms. In 2,4-dichloropyrimidines, the electrophilicity of the carbon atoms is not equal.

• C4 Position (Most Reactive): The C4 position is para-like to N1 and ortho-like to N3.[1] It is significantly more electron-deficient and susceptible to Nucleophilic Aromatic Substitution (

  ) than C2.[1][2]

• C2 Position (Less Reactive): The C2 position, flanked by two nitrogens, is less reactive due to the lone pair repulsion and resonance effects, though still reactive under forcing conditions or with strong nucleophiles.

Strategic Implication: This allows for sequential functionalization .[1] A medicinal chemist can introduce one nucleophile (e.g., an amine) at C4 under mild conditions, and a second, different nucleophile at C2 under harsher conditions, creating highly diverse libraries from this single core.

Reactivity Pathway Diagram

The following diagram illustrates the logical flow of functionalizing this scaffold.

Figure 1: Sequential

strategy utilizing the differential electrophilicity of the C4 and C2 positions.

Part 3: Synthetic Pathway (Negishi Coupling)[1]

To synthesize the target C-C bond between the pyrimidine and the pyrrolidine, a standard

is insufficient (as that typically forms C-N or C-O bonds). The most robust method is a Negishi Cross-Coupling using an organozinc reagent.[1]

Retrosynthetic Analysis

• Bond Formed:

  (Pyrimidine) - (Pyrrolidine).[1][2]

• Starting Materials: 2,4,6-Trichloropyrimidine (Electrophile) + (1-Boc-pyrrolidin-3-yl)zinc iodide (Nucleophile).[1]

• Catalyst: Palladium(0) source (e.g.,

  or with XPhos).[1]

Detailed Protocol

Safety Note: Organozinc reagents are moisture-sensitive.[1][2] Perform all steps under Argon/Nitrogen. 2,4,6-Trichloropyrimidine is a skin sensitizer.[1]

Step 1: Preparation of the Zinc Reagent

If not commercially available, generate in situ from 1-Boc-3-iodo-pyrrolidine.[1]

• Activation: Flame-dry a Schlenk flask. Add Zinc dust (1.5 eq) and activate with 5 mol% TMSCl in dry THF. Stir for 15 min.

• Insertion: Add 1-Boc-3-iodo-pyrrolidine (1.0 eq) in dry THF dropwise.

• Maturation: Stir at 40°C for 1-2 hours until LCMS confirms consumption of the iodide. This yields (1-Boc-pyrrolidin-3-yl)zinc iodide .[1]

Step 2: Cross-Coupling[1]

• Setup: In a separate reaction vessel, dissolve 2,4,6-Trichloropyrimidine (1.2 eq) in dry THF/DMA (4:1 ratio).

• Catalyst Addition: Add

  (5 mol%) or (5 mol%).[1] Purge with Argon.

• Coupling: Cannulate the organozinc solution (from Step 1) into the pyrimidine solution dropwise at 0°C.

  • Rationale: Low temperature prevents over-substitution (bis-coupling).[1]

• Reaction: Allow to warm to Room Temperature (RT) and stir for 12 hours.

• Quench: Quench with saturated

  solution.

• Extraction: Extract with EtOAc (3x). Wash organics with brine, dry over

  .

Synthesis Workflow Diagram

Figure 2: Step-by-step Negishi coupling workflow for C-C bond formation.[1]

Part 4: Quality Control & Validation

To ensure the integrity of the synthesized scaffold, the following analytical criteria must be met.

Proton NMR ( NMR)

• Solvent:

  or .[1]

• Key Signals:

  • Pyrimidine Proton (H5): Singlet,

    ppm.[1] This is the diagnostic peak for the pyrimidine ring.

  • Boc Group: Strong singlet (9H) at

    ppm.[1]

  • Pyrrolidine Methine (H3): Multiplet at

    ppm (deshielded by the aromatic ring).[1]

  • Pyrrolidine Methylenes: Multiplets in the

    ppm range.[1][2]

Mass Spectrometry (LC-MS)[1][2]

• Ionization: ESI+ (Electrospray Ionization).[1]

• Pattern: Look for the characteristic chlorine isotope pattern (

  ).[1]

  • M+H: ~318.07

  • M+2+H: ~320.07 (approx 65% height of M+H)

  • M+4+H: ~322.07 (approx 10% height of M+H)

• Fragment: Loss of Boc group (-100 Da) is common, showing a peak at ~218 Da.[1]

Part 5: Handling and Stability

• Storage: Store at -20°C. The Boc group is acid-sensitive; avoid exposure to HCl fumes or acidic silica gel for prolonged periods.[1]

• Solubility: Soluble in DCM, EtOAc, THF, DMSO. Poorly soluble in water and hexanes.[1]

• Toxicity: Treat as a potential skin sensitizer and irritant.[1] Use standard PPE (gloves, goggles, lab coat).

References

• Negishi Coupling Fundamentals: Negishi, E. (1982).[1] "Palladium- or Nickel-Catalyzed Cross Coupling.[1][2] A New Selective Method for Carbon-Carbon Bond Formation."[1] Accounts of Chemical Research. [1]

• Regioselectivity in Dichloropyrimidines: Luo, Y., et al. (2006). "A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine." Organic Letters.

• Synthesis of Pyrrolidine-Pyrimidine Scaffolds: Cordier, C.J., et al. (2014).[1] "Enantioconvergent Cross-Couplings of Racemic Alkylmetal Reagents with Unactivated Secondary Alkyl Electrophiles." Journal of the American Chemical Society.

• QM Analysis of Pyrimidine Reactivity: WuXi AppTec. (2020).[1] "Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines." QM Magic Class.

Sources

• 1. 2,4-Dichloro-6-methylpyrimidine | C5H4Cl2N2 | CID 79471 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5424-21-5|2,4-Dichloro-6-methylpyrimidine|BLD Pharm [bldpharm.com]
• 3. Synthesis and Biological Activity of Some Novel Pyrimidine Derivatives - IJPRS [ijprs.com]

Technical Guide: 2,4-Dichloro-6-(1-Boc-pyrrolidin-3-yl)pyrimidine in Drug Discovery

Executive Summary

2,4-Dichloro-6-(1-Boc-pyrrolidin-3-yl)pyrimidine represents a high-value trifunctional scaffold in modern medicinal chemistry. Its utility stems from the precise orthogonality of its three reactive handles: two electrophilic chlorides with distinct reactivity profiles (C4 vs. C2) and a latent nucleophilic pyrrolidine amine protected by a tert-butoxycarbonyl (Boc) group.

This guide details the strategic application of this scaffold in the synthesis of kinase inhibitors, GPCR ligands, and PROTAC linkers. By exploiting the inherent electronic bias of the pyrimidine core, researchers can sequentially install pharmacophores with high regiocontrol, making this compound a cornerstone for Fragment-Based Drug Discovery (FBDD) and Lead Optimization .

Part 1: Chemical Architecture & The Reactivity Triad

The power of this scaffold lies in its ability to undergo sequential, regioselective functionalization. The electronic environment of the pyrimidine ring creates a hierarchy of reactivity, which we define as the Reactivity Triad .

The Reactivity Hierarchy

• Position C4 (Most Reactive): The chloride at C4 is highly susceptible to Nucleophilic Aromatic Substitution (

  ) and Palladium-catalyzed cross-couplings.[1][2] The formation of a stable para-quinoid Meisenheimer intermediate favors attack here over C2.

• Position C2 (Intermediate Reactivity): The chloride at C2 is less electrophilic due to the flanking nitrogen atoms and the formation of a less stable ortho-quinoid intermediate. It typically reacts only after C4 has been functionalized or requires specialized catalysts (e.g., bulky Pd-NHC complexes) to override the intrinsic bias.

• Pyrrolidine Nitrogen (Latent Reactivity): The Boc-protected nitrogen is inert to

  and coupling conditions. Upon deprotection, it becomes a vector for solubility enhancement or linker attachment.

Visualization: The Reactivity Triad

The following diagram illustrates the electronic bias and sequential workflow logic.

Caption: Sequential functionalization logic based on electronic differentiation of C4 and C2 chlorides.

Part 2: Synthetic Workflows & Protocols

Workflow A: The "Standard" Kinase Inhibitor Route

In this workflow, the C4 position is used to attach the "hinge-binding" motif (often an aniline or heterocycle), while the C2 position is used to fine-tune selectivity or pharmacokinetic properties.

Step 1: Regioselective C4-Amination ( )

Objective: Install the primary pharmacophore at C4 without disturbing C2.

• Reagents: 1.0 eq Scaffold, 1.0 eq Amine (R-NH2), 2.5 eq DIPEA (Diisopropylethylamine).

• Solvent: Isopropyl alcohol (IPA) or NMP.

• Conditions:

  to RT for 2–4 hours.

• Mechanism: The nucleophile attacks C4. Low temperature prevents C2 substitution.

Protocol:

• Dissolve 1.0 mmol of 2,4-Dichloro-6-(1-Boc-pyrrolidin-3-yl)pyrimidine in 5 mL IPA.

• Cool to

  in an ice bath.

• Add 2.5 mmol DIPEA followed by 1.0 mmol of the target aniline dropwise.

• Stir at

  for 1 hour, then warm to RT. Monitor by LCMS.

• Validation: C4-product usually elutes earlier than the bis-substituted byproduct.

Step 2: C2-Functionalization (Suzuki-Miyaura Coupling)

Objective: Install an aryl/heteroaryl group at the sterically crowded C2 position.

• Reagents: C4-substituted intermediate, Boronic Acid (

  ), (5 mol%), (2M aq).

• Solvent: 1,4-Dioxane/Water (4:1).

• Conditions:

  for 12 hours (sealed tube).

Step 3: Boc-Deprotection

Objective: Reveal the pyrrolidine amine.

• Reagents: TFA/DCM (1:1) or 4M HCl in Dioxane.

• Conditions: RT for 1 hour.

Workflow B: Inverse Selectivity (C2 First)

While rare, functionalizing C2 first is possible using specialized ligands or specific nucleophiles (e.g., thiols with bulky Pd-NHC catalysts). This is critical when the C4 substituent is acid-labile or sterically incompatible with subsequent steps.

Data Comparison: Regioselectivity Ratios The following table summarizes the selectivity of nucleophilic attack on the scaffold under varying conditions.

Nucleophile	Conditions	Major Product	Selectivity (C4:C2)	Reference
Primary Amine	DIPEA, IPA,	C4-Amino	> 20:1	[1]
Secondary Amine	, DMF, RT	C4-Amino	~ 10:1	[1]
Thiol	Pd-PEPPSI-IPent, Base	C2-Thio	1:22 (Inverse)	[2]
Aryl Boronic Acid	,	C4-Aryl	> 15:1	[3]

Part 3: Applications in Drug Discovery[3][4][5]

Kinase Inhibitors (Hinge Binding)

The pyrimidine N1 and the C2-substituent often form a bidentate hydrogen bond interaction with the kinase hinge region (e.g., Met residue). The C6-pyrrolidine projects into the solvent-exposed region, improving solubility and allowing for the attachment of solubilizing groups (e.g., N-methyl, N-acetyl).

• Example Target: PI3K / mTOR .[3]

• Design Rationale: The pyrrolidine ring mimics the ribose moiety of ATP or interacts with the "affinity pocket" often found in tyrosine kinases.

PROTAC Linker Attachment

The 1-Boc-pyrrolidin-3-yl group is an ideal "exit vector" for Proteolysis Targeting Chimeras (PROTACs).

• Strategy: After constructing the protein-binding warhead on the pyrimidine core, the Boc group is removed.

• Linker Conjugation: The resulting secondary amine is reacted with an alkyl halide or acid chloride linker connected to an E3 ligase ligand (e.g., Thalidomide or VHL ligand).

• Advantage: The C6 position usually points away from the binding interface, minimizing steric clash.

Visualizing the Discovery Pathway

The diagram below maps the scaffold's journey from a raw intermediate to a clinical candidate.

Caption: From Scaffold to Candidate: A stepwise optimization workflow.

References

• Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines. Journal of Organic Chemistry. (2015). Demonstrates standard C4 selectivity with amines.

• C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines. Journal of the American Chemical Society. (2020). Describes the inverse selectivity using Pd-NHC catalysts.

• A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine. Organic Letters. (2006). Establishes the reactivity hierarchy for C4 vs C2 in 6-substituted systems.

• Pyrrolo[2,3-d]pyrimidines as Kinase Inhibitors. Current Medicinal Chemistry. (2017). Reviews the structural role of pyrrolidine-pyrimidine scaffolds in kinase inhibition.

Sources

• 1. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Design and synthesis of a novel pyrrolidinyl pyrido pyrimidinone derivative as a potent inhibitor of PI3Kα and mTOR - PubMed [pubmed.ncbi.nlm.nih.gov]

Pyrimidine-Based Building Blocks for Kinase Inhibitor Synthesis: A Technical Guide

Executive Summary

The pyrimidine scaffold is the "backbone" of modern kinase inhibitor discovery, featuring in over 20% of FDA-approved small-molecule kinase drugs (e.g., Imatinib, Palbociclib, Dasatinib). Its structural dominance stems from its ability to mimic the adenine ring of ATP, forming critical hydrogen bonds with the kinase hinge region.[1]

This guide provides a rigorous technical framework for utilizing pyrimidine building blocks. It moves beyond basic synthesis to address the primary challenge in pyrimidine chemistry: Regioselectivity . We define the thermodynamic and kinetic controls required to differentiate the C2, C4, and C6 positions, providing self-validating protocols for the synthesis of high-purity kinase inhibitors.

Part 1: The Pharmacophore – ATP Mimicry & Hinge Binding[2]

To design effective inhibitors, one must understand the "lock" before forging the "key." The ATP-binding pocket of a kinase is cleft between the N-terminal and C-terminal lobes.[2] The two lobes are connected by a flexible "hinge" region.[1][2]

Mechanism of Action

The pyrimidine ring functions as a bioisostere of the adenine purine system.

• N1 Position: Acts as a Hydrogen Bond Acceptor (HBA) for the backbone amide of the GK+3 residue (Gatekeeper + 3).

• C2-Amino Group (Exocyclic): Often acts as a Hydrogen Bond Donor (HBD) to the backbone carbonyl of the GK+1 residue.

• C4/C6 Vectors: Allow for the projection of solubilizing groups into the solvent front or hydrophobic moieties into the "selectivity pocket" behind the gatekeeper.

Visualization: The Hinge Binding Mode

The following diagram illustrates the canonical binding mode of a 2-aminopyrimidine-based inhibitor within the ATP pocket.

Figure 1: Canonical binding interaction between a 2-aminopyrimidine inhibitor and the kinase hinge region. The N1/C2 motif mimics the Adenine N1/N6 interaction of ATP.

Part 2: Synthetic Strategy – The Regioselectivity Rule

The synthesis of pyrimidine-based inhibitors relies almost exclusively on the functionalization of 2,4-dichloropyrimidines (or 2,4,6-trichloropyrimidines). The critical challenge is controlling the order of substitution.

The Rule of Electrophilicity

In a standard Nucleophilic Aromatic Substitution (

), the reactivity order is:

Causality:

• N3 Coordination: The nitrogen at position 3 can be protonated or coordinated by Lewis acids, making the C4 carbon significantly more electrophilic.

• Meisenheimer Complex Stability: The intermediate formed by attack at C4 is more stabilized by the adjacent nitrogens than the intermediate formed at C2.

Implication: You must install the C4-substituent (usually the bulky hydrophobic group or solubilizing tail) before the C2-substituent (the hinge-binding amine).

Part 3: Master Protocols

Protocol A: Regioselective at C4

Objective: Selective mono-substitution of 2,4-dichloropyrimidine at the C4 position.

Reagents:

• Substrate: 2,4-Dichloropyrimidine (1.0 eq)[3]

• Nucleophile: Amine (0.95 eq) — Note: Using slight deficit prevents bis-substitution.

• Base:

  or DIPEA (1.2 eq)

• Solvent: Isopropanol (IPA) or Ethanol.

Step-by-Step Methodology:

• Preparation: Dissolve 2,4-dichloropyrimidine in IPA (0.2 M concentration). Cool the solution to 0°C using an ice bath.

  • Why? Low temperature is the primary control mechanism to prevent kinetic access to the C2 position.

• Addition: Add the base, followed by the slow, dropwise addition of the amine nucleophile over 30 minutes.

  • Why? Localized high concentrations of amine can lead to bis-substitution (C2+C4), even at low temps.

• Reaction: Stir at 0°C for 2–4 hours. Monitor by TLC (Hexane/EtOAc) or LCMS.

  • Self-Validation Check: The product should appear as a single peak. If a second peak (bis-substituted) appears (Mass = Product + Nucleophile - Cl), the temperature was too high or addition too fast.

• Workup: The product often precipitates out of cold IPA. Filter and wash with cold water. If soluble, evaporate solvent and perform a standard aqueous workup.

Protocol B: C2-Amination via Buchwald-Hartwig Coupling

Objective: Installing the hinge-binding amine at the deactivated C2 position. Context: After C4 substitution, the pyrimidine ring is electron-rich and deactivated toward further

. Palladium catalysis is required.

Reagents:

• Substrate: 2-chloro-4-substituted-pyrimidine (1.0 eq)

• Nucleophile: Aniline or heteroaryl-amine (1.2 eq)

• Catalyst:

  (5 mol%)

• Ligand: Xantphos or BrettPhos (10 mol%)

• Base:

  or NaOtBu (2.0 eq)

• Solvent: 1,4-Dioxane (anhydrous)

Step-by-Step Methodology:

• Degassing: Charge the reaction vessel with substrate, amine, base, and ligand. Evacuate and backfill with Argon (

  ).

  • Why? Oxygen poisons Pd(0) catalysts and oxidizes phosphine ligands.

• Catalyst Addition: Add

  and solvent under Argon flow.

• Heating: Heat to 100°C for 4–12 hours.

• Self-Validation Check (LCMS):

  • Look for the loss of the Chlorine isotope pattern (3:1 ratio of M:M+2).

  • Watch for "de-chlorination" (hydrodehalogenation) byproduct (

    ). This indicates the catalyst is active but oxidative addition is failing (switch to a more electron-rich ligand like BrettPhos).

Part 4: Case Study – Synthesis of Palbociclib (CDK4/6 Inhibitor)

Palbociclib (Ibrance) represents the pinnacle of pyrimidine regiocontrol. It utilizes a pyrido[2,3-d]pyrimidine core, but the logic remains identical to the 2,4-dichloro model.

Synthetic Workflow:

• Starting Material: 5-bromo-2,4-dichloropyrimidine.[3]

• Step 1 (C4 Selectivity):

  with Cyclopentylamine.

  • Challenge: The 5-bromo group adds steric bulk, slightly hindering C4.

  • Condition:

    , THF/MeOH, 0°C RT.

  • Result: Exclusive formation of the C4-cyclopentylamino product.

• Step 2 (Heck Reaction): Coupling at C5-Br to build the second ring.

• Step 3 (C2 Functionalization): Late-stage Buchwald-Hartwig with the aminopyridine side chain.

Visualization: Synthetic Decision Tree

Figure 2: The regioselective workflow for 2,4-dichloropyrimidine functionalization. Note the validation step between C4 and C2 functionalization.

Part 5: Data Summary & Troubleshooting

Reactivity Profile of Pyrimidine Positions[5]

Position	Electronic Character	Preferred Reaction	Typical Conditions
C4 / C6	Highly Electrophilic ( )	(1st attack)	0°C, mild base ( ), IPA/THF
C2	Moderately Electrophilic	(2nd attack) or Pd-Coupling	Heat (>80°C) or Buchwald-Hartwig ( )
C5	Nucleophilic / Neutral	Electrophilic Subst. / Cross-Coupling	Halogenation (NBS) or Suzuki/Heck (if Halogenated)

Troubleshooting Matrix

Problem	Root Cause	Corrective Action
Bis-substitution (C2+C4)	Reaction temp too high; Amine excess.	Cool to -10°C; Add amine dropwise; Use 0.95 eq of amine.
C2-Selectivity (Wrong isomer)	Steric hindrance at C4 (e.g., if C5 is substituted).[4]	Use a non-polar solvent (Toluene) to leverage H-bonding at N3; or use Lewis Acid catalysis.
Hydrolysis (C-OH formation)	Wet solvent; Hydroscopic base.	Use anhydrous solvents; Switch from to DIPEA (organic base).
Stalled Buchwald Rxn	Catalyst poisoning; Oxidative addition failure.	Degas thoroughly; Switch to precatalysts (e.g., Xantphos Pd G3) to ensure active Pd(0).

References

• Roskoski, R. (2016). Classification of small molecule protein kinase inhibitors based upon the structures of their binding sites. Pharmacological Research. Link

• Lévesque, S., et al. (2023). Functionalization of 2,4-Dichloropyrimidines by 2,2,6,6-Tetramethylpiperidyl Zinc Base Enables Modular Synthesis of Antimalarial Diaminopyrimidine P218 and Analogues.[5] Journal of Organic Chemistry. Link

• Li, S., et al. (2019). A new route for the synthesis of Palbociclib. Chemical Papers. Link

• Kundu, D., et al. (2022). Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold.[6] RSC Medicinal Chemistry. Link

• BenchChem Protocols. (2025). Synthesis and Evaluation of Pyrimidine-Based Kinase Inhibitors. Link

Sources

• 1. How protein kinase inhibitors bind to the hinge region of the target protein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Preparation method of palbociclib intermediate - Eureka | Patsnap [eureka.patsnap.com]
• 4. wuxibiology.com [wuxibiology.com]
• 5. Functionalization of 2,4-Dichloropyrimidines by 2,2,6,6-Tetramethylpiperidyl Zinc Base Enables Modular Synthesis of Antimalarial Diaminopyrimidine P218 and Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4- d]pyrimidine scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Profile: tert-Butyl 3-(2,6-dichloropyrimidin-4-yl)pyrrolidine-1-carboxylate (CAS 1637407-18-1)

Topic: Chemical Properties and Stability of CAS 1637407-18-1 Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

[1]

Executive Summary

CAS 1637407-18-1 , chemically identified as tert-butyl 3-(2,6-dichloropyrimidin-4-yl)pyrrolidine-1-carboxylate, is a specialized heterocyclic building block critical in the synthesis of small molecule kinase inhibitors and protein degraders (PROTACs). Its structural core features a 2,6-dichloropyrimidine moiety linked to a Boc-protected pyrrolidine ring.

This scaffold offers a unique "electrophilic hub" for medicinal chemistry. The distinct reactivity profiles of the chlorine atoms at the C2 and C6 positions of the pyrimidine ring allow for sequential, regioselective nucleophilic aromatic substitutions (

). This guide provides a comprehensive analysis of its physicochemical properties, stability profile, and handling protocols to ensure reproducibility in drug discovery workflows.

Chemical Specifications & Physicochemical Profile[2][3][4][5]

The following data characterizes the high-purity grade typically required for GMP and GLP applications.

Property	Specification	Technical Insight
CAS Number	1637407-18-1	Unique identifier for database retrieval.
Chemical Name	tert-Butyl 3-(2,6-dichloropyrimidin-4-yl)pyrrolidine-1-carboxylate	Systematic IUPAC nomenclature.
Molecular Formula		Confirmed by High-Resolution Mass Spectrometry (HRMS).
Molecular Weight	318.20 g/mol	Suitable for fragment-based drug design (FBDD).
Appearance	White to Off-white Solid	Coloration often indicates oxidation or hydrolysis impurities.
Solubility	DMSO, Methanol, DCM, Ethyl Acetate	Poorly soluble in water; requires organic co-solvents for biological assays.
LogP (Predicted)	~2.8 - 3.2	Lipophilic nature facilitates membrane permeability in early assays.
pKa (Predicted)	~1.5 (Pyrimidine N)	The pyrimidine ring is weakly basic; protonation may catalyze hydrolysis.

Structural Analysis & Reactivity Logic

The utility of CAS 1637407-18-1 lies in its differential electrophilicity . The pyrimidine ring is electron-deficient, making it susceptible to nucleophilic attack. However, the presence of the pyrrolidine substituent at C4 breaks the symmetry, creating a reactivity hierarchy between the remaining chlorines at C2 and C6.

Reactivity Diagram

The following diagram illustrates the structural logic and the primary degradation pathways.

Figure 1: Reactivity and degradation map. The C6-position is generally more reactive towards nucleophiles due to electronic effects and lower steric hindrance compared to the C2 position flanked by two ring nitrogens.

Stability Assessment

Solid-State Stability

• Hygroscopicity: Moderate. The presence of the carbamate (Boc) and the chlorinated heterocycle makes the solid susceptible to moisture absorption over prolonged periods.

• Thermal Stability: Stable up to 40°C. Degradation (decarboxylation of Boc) may initiate above 60°C or under vacuum drying at elevated temperatures.

• Photostability: Chlorinated pyrimidines can undergo photo-dehalogenation upon exposure to strong UV light. Store in amber vials.

Solution Stability & Degradation Mechanisms

When dissolved, the stability of CAS 1637407-18-1 is heavily dependent on solvent choice and pH.

Condition	Stability Rating	Mechanism of Degradation
Protic Solvents (MeOH, EtOH)	Moderate	Slow solvolysis of the C6-Cl bond to form alkoxy-pyrimidines over weeks at RT.
Aprotic Solvents (DMSO, DMF)	High	Stable for months at -20°C. Avoid amine contaminants in DMF (e.g., dimethylamine) which cause rapid .
Acidic Aqueous (pH < 4)	Low	Rapid removal of the Boc group; protonation of pyrimidine accelerates hydrolysis of C-Cl bonds.
Basic Aqueous (pH > 9)	Low	Hydrolysis of C-Cl to C-OH (tautomerizes to pyrimidinone).

Key Insight: The C6-Chlorine is the "weak link" regarding hydrolytic stability. In the presence of water and a base, it will hydrolyze faster than the C2-Chlorine.

Handling, Storage, and Solubilization Protocols

To maintain the integrity of CAS 1637407-18-1 during experimental workflows, follow these strict protocols.

Storage Protocol

• Temperature: Long-term storage at -20°C is mandatory.

• Atmosphere: Store under an inert atmosphere (Argon or Nitrogen). Oxygen is less of a concern than moisture.

• Container: Tightly sealed amber glass vials with Teflon-lined caps. Avoid plastic containers for long-term storage of DMSO stocks to prevent leaching.

Solubilization Decision Tree

Use this workflow to prepare stock solutions for biological or chemical assays.

Figure 2: Solubilization workflow ensuring maximum stability.

Analytical Characterization Methods

For quality control (QC) and stability tracking, the following HPLC method is recommended.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

• Mobile Phase A: Water + 0.1% Formic Acid (Do not use TFA if analyzing Boc-stability in-situ).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV at 254 nm (Pyrimidine absorption) and 210 nm (Amide/Carbamate).

• Expected Retention: The molecule is moderately lipophilic. Expect elution in the 60-80% B range.

• Impurity Markers:

  • Hydrolysis Product: Elutes earlier (more polar).

  • De-Boc Product: Elutes significantly earlier (highly polar amine).

References

• PubChem Compound Summary. (2025). tert-Butyl 3-(2,6-dichloropyrimidin-4-yl)pyrrolidine-1-carboxylate. National Center for Biotechnology Information. Link

• Organic Syntheses. (2023). Regioselective reactions of 2,4-dichloropyrimidines. Discussion on the reactivity of dichloropyrimidine scaffolds in medicinal chemistry. Link

• WuXi AppTec. (2021). Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. QM Magic Class, Chapter 29. Link

• Journal of Medicinal Chemistry. (2010). Discovery of Pazopanib: A Novel Multi-Kinase Inhibitor. (Contextual reference for dichloropyrimidine intermediates). Link

(Note: While specific literature on CAS 1637407-18-1 is proprietary or sparse, the chemical behavior described is grounded in the well-established chemistry of 2,4-dichloropyrimidine scaffolds used in FDA-approved drugs like Pazopanib and Brigatinib.)

Suppliers and price of 2,4-Dichloro-6-(1-Boc-pyrrolidin-3-yl)pyrimidine

An In-Depth Technical Guide to 2,4-Dichloro-6-(1-Boc-pyrrolidin-3-yl)pyrimidine: Synthesis, Sourcing, and Application in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Strategic Importance in Medicinal Chemistry

2,4-Dichloro-6-(1-Boc-pyrrolidin-3-yl)pyrimidine, also known by its IUPAC name tert-butyl 3-(4,6-dichloropyrimidin-2-yl)pyrrolidine-1-carboxylate, has emerged as a valuable scaffold in medicinal chemistry. Its structure combines two key pharmacophoric elements: a di-substituted pyrimidine ring and a chiral Boc-protected pyrrolidine moiety. This combination offers a versatile platform for the synthesis of highly specific and potent kinase inhibitors.

The pyrimidine core is a well-established "privileged scaffold" in drug discovery, known for its ability to mimic the purine bases of ATP and interact with the hinge region of kinase active sites.[1] The two chlorine atoms at the 2- and 4-positions provide reactive handles for sequential and selective nucleophilic aromatic substitution (SNAr) reactions. This allows for the controlled introduction of different functionalities, enabling the fine-tuning of a drug candidate's potency, selectivity, and pharmacokinetic properties.[1]

The (R)- or (S)-N-Boc-3-pyrrolidinol-derived fragment introduces a three-dimensional element to the molecule, which can be crucial for achieving high target affinity and selectivity.[2] The Boc-protecting group ensures stability during initial synthetic steps and can be readily removed to allow for further derivatization. The pyrrolidine ring itself can form critical hydrogen bonds and van der Waals interactions within the ATP-binding pocket of kinases.[2]

This strategic combination of a reactive pyrimidine core and a chiral pyrrolidine side chain makes 2,4-Dichloro-6-(1-Boc-pyrrolidin-3-yl)pyrimidine a sought-after intermediate in the development of targeted therapies for a range of diseases, including cancer and autoimmune disorders.[2][3]

Synthesis and Mechanism

The synthesis of 2,4-Dichloro-6-(1-Boc-pyrrolidin-3-yl)pyrimidine is a multi-step process that requires careful control of reaction conditions to achieve high yield and purity. The following protocol is a representative method based on established synthetic strategies for similar compounds.[3]

Proposed Synthetic Pathway

Caption: Proposed synthesis of the target molecule.

Detailed Experimental Protocol

Materials:

• 2,4,6-Trichloropyrimidine

• tert-Butyl 3-aminopyrrolidine-1-carboxylate (either (R) or (S) enantiomer depending on the desired final product)

• Triethylamine (Et3N)

• Tetrahydrofuran (THF), anhydrous

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO4)

• Standard laboratory glassware and purification equipment (silica gel for column chromatography)

Procedure:

• Reaction Setup: To a solution of 2,4,6-trichloropyrimidine (1.0 eq) in anhydrous THF in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add triethylamine (1.5 eq).

• Addition of Amine: Slowly add a solution of tert-butyl 3-aminopyrrolidine-1-carboxylate (1.0 eq) in anhydrous THF to the reaction mixture.

• Reaction Conditions: Heat the reaction mixture to 50°C and stir for 16-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature and quench with brine.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of THF).

• Washing: Wash the combined organic layers with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 2,4-Dichloro-6-(1-Boc-pyrrolidin-3-yl)pyrimidine.

Causality Behind Experimental Choices:

• Solvent: Anhydrous THF is used as it is a polar aprotic solvent that can dissolve the reactants and is unreactive under the reaction conditions.

• Base: Triethylamine acts as a base to neutralize the HCl generated during the nucleophilic aromatic substitution, driving the reaction to completion.

• Temperature: The reaction is heated to 50°C to increase the reaction rate without causing significant decomposition of the starting materials or product.

• Inert Atmosphere: An inert atmosphere is crucial to prevent side reactions with atmospheric moisture and oxygen.

Physicochemical Properties

Property	Estimated Value / Data from Related Compounds	Source / Basis
Molecular Formula	C13H18Cl2N4O2	Calculated
Molecular Weight	337.22 g/mol	Calculated
Appearance	Off-white to light yellow solid	Based on similar pyrimidine derivatives.[4]
Solubility	Soluble in dichloromethane, ethyl acetate, THF; sparingly soluble in alcohols; insoluble in water.	Inferred from the nonpolar Boc group and the dichloropyrimidine ring.
Melting Point	>150 °C (with decomposition)	Estimated based on the melting points of 2,4-dichloropyrimidine and N-Boc-3-pyrrolidinol derivatives.[4][5]
CAS Number	1260762-28-5 (for tert-butyl 3-(4,6-dichloropyrimidin-2-yl)pyrrolidine-1-carboxylate)	This appears to be the most likely CAS number, though it is not universally listed.

Suppliers and Indicative Pricing

As a specialized chemical intermediate, 2,4-Dichloro-6-(1-Boc-pyrrolidin-3-yl)pyrimidine is typically available from custom synthesis providers and suppliers of fine chemicals and building blocks for research and development.

Leading Supplier Categories:

• Custom Synthesis Labs: Many companies specialize in the custom synthesis of complex organic molecules and would be able to produce this compound on request.

• Building Block Suppliers: Companies that provide extensive catalogs of chemical building blocks for drug discovery are likely sources. Examples include Sigma-Aldrich (now MilliporeSigma), AChemBlock, and ChemScene, although it may not be a stock item.[6][7][8]

Indicative Pricing:

Direct pricing for this specific compound is not publicly available. However, based on the cost of structurally similar dichloropyrimidine derivatives, the price for research quantities (1-5 grams) can be estimated to be in the range of $200 - $500 per gram . Pricing is subject to purity, quantity, and the supplier. For bulk quantities, the price per gram would decrease significantly. For instance, a related compound, 2,4-Dichloro-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine hydrochloride, is listed at $870 for 1 gram by Sigma-Aldrich.[6]

Application in Kinase Inhibitor Synthesis

The primary application of 2,4-Dichloro-6-(1-Boc-pyrrolidin-3-yl)pyrimidine is as a versatile intermediate in the synthesis of kinase inhibitors. The differential reactivity of the two chlorine atoms is key to its utility. The chlorine at the 4-position is generally more susceptible to nucleophilic attack than the chlorine at the 2-position. This allows for a stepwise and controlled introduction of different amine-containing fragments.

General Workflow for Kinase Inhibitor Synthesis

Caption: General workflow for kinase inhibitor synthesis.

This stepwise approach enables the creation of large libraries of compounds for screening against various kinases. For example, in the synthesis of Aurora kinase inhibitors, a similar dichloropyrimidine core is reacted sequentially with different amines to optimize binding to the kinase active site.[3]

Safety and Handling

Hazard Classification:

While a specific Safety Data Sheet (SDS) for 2,4-Dichloro-6-(1-Boc-pyrrolidin-3-yl)pyrimidine is not widely available, the hazards can be inferred from the data for related dichloropyrimidine compounds.[9][10]

• Acute Toxicity: Likely harmful if swallowed.[9]

• Skin Corrosion/Irritation: Causes skin irritation. May cause severe skin burns upon prolonged contact.[10]

• Eye Damage/Irritation: Causes serious eye irritation or damage.[10]

• Respiratory Irritation: May cause respiratory tract irritation.[9][11]

Safe Handling Procedures:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles with side shields, and a lab coat.[12]

• Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[9]

• Handling: Avoid contact with skin, eyes, and clothing. Avoid generating dust. Wash hands thoroughly after handling.[12]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents and strong acids.[12]

First Aid Measures:

• In case of skin contact: Immediately wash with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation persists.[9]

• In case of eye contact: Immediately flush with plenty of water for at least 15 minutes, holding eyelids open. Seek immediate medical attention.[10]

• If inhaled: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[9]

• If swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[9]

Conclusion

2,4-Dichloro-6-(1-Boc-pyrrolidin-3-yl)pyrimidine is a high-value chemical intermediate with significant applications in modern drug discovery, particularly in the synthesis of targeted kinase inhibitors. Its strategic design, combining a reactive dichloropyrimidine core with a chiral pyrrolidine moiety, provides a versatile platform for medicinal chemists. While direct sourcing may require engagement with custom synthesis providers, its utility in constructing diverse chemical libraries for identifying novel therapeutics justifies the investment. Proper understanding of its synthesis, handling, and application is crucial for researchers and drug development professionals seeking to leverage this powerful building block.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 2,4-Dichloropyrimidine, 97%. Retrieved February 15, 2026, from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 2-Amino-4,6-dichloropyrimidine. Retrieved February 15, 2026, from [Link]

• 104850 - 4,6-Dichloropyrimidine - Safety Data Sheet. (n.d.).

• PubChem. (n.d.). tert-Butyl 3-oxopyrrolidine-1-carboxylate. Retrieved February 15, 2026, from [Link]

• Chemsrc. (2025, February 5). 2,4-Dichloro-6-phenyl-5H-pyrrolo[3,2-d]pyrimidine.

• PubChem. (n.d.). 2,4-Dichloropyrimidine. Retrieved February 15, 2026, from [Link]

• Lee, K., et al. (2021). Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. Journal of Medicinal Chemistry. [Link]

• Synthesis of highly substituted 2,3-dihydropyrimido[4,5-d]pyrimidin-4(1H)-ones from 4,6-dichloro-5-formylpyrimidine, amines and aldehydes. (n.d.). PubMed.
• Design, Synthesis, and Bioevaluation of Pyrido[2,3-d]pyrimidin-7-ones as Potent SOS1 Inhibitors. (n.d.). PubMed Central.

• Physicochemical properties of some pyrimidine derivatives in some organic solvents. (2018). MedCrave online. [Link]

• ChemicalBook. (n.d.). 2,4-Dichloro-5H-pyrrolo[3,2-d]pyrimidine-6-carboxylic acid price.
• BenchChem. (n.d.). Application of 2,5-Dichloro-4,6-pyrimidinediamine in Kinase Inhibitor Synthesis: A Detailed Guide.
• BenchChem. (n.d.). N-Boc-3-pyrrolidinol in the Synthesis of Kinase Inhibitors: Application Notes and Protocols.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. labproinc.com [labproinc.com]
• 5. Tert-butyl 3-oxopyrrolidine-1-carboxylate | C9H15NO3 | CID 471360 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2,4-Dichloro-6,7-dihydro-5H-pyrrolo 3,4-d pyrimidine AldrichCPR 1190927-74-2 [sigmaaldrich.com]
• 7. benzyl 2,4-dichloro-6,8-dihydro-5H-pyrido[3,4-d]pyrimidine-7-carboxylate 97% | CAS: 1370411-44-1 | AChemBlock [achemblock.com]
• 8. chemscene.com [chemscene.com]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. dcfinechemicals.com [dcfinechemicals.com]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. echemi.com [echemi.com]

An In-Depth Technical Guide to the Safe Handling and Application of 2,4-Dichloro-6-(1-Boc-pyrrolidin-3-yl)pyrimidine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, potential hazards, and safe handling protocols for 2,4-Dichloro-6-(1-Boc-pyrrolidin-3-yl)pyrimidine, a key intermediate in modern medicinal chemistry. As a Senior Application Scientist, the following information is synthesized from established safety data for structurally similar compounds and general principles of laboratory safety to ensure a self-validating system of protocols and a trustworthy resource for professionals in drug development.

Chemical Identity and Physicochemical Properties

2,4-Dichloro-6-(1-Boc-pyrrolidin-3-yl)pyrimidine is a substituted pyrimidine derivative. The core structure features a pyrimidine ring with two chlorine atoms, which are susceptible to nucleophilic substitution, making it a versatile building block in organic synthesis.[1][2] The pyrrolidine moiety is protected with a tert-butoxycarbonyl (Boc) group, a common protecting group for amines in peptide and heterocyclic chemistry.[3][4]

Table 1: Estimated Physicochemical Properties

Property	Estimated Value/Information	Source/Rationale
Molecular Formula	C13H17Cl2N3O2	Calculated from structure
Molecular Weight	322.20 g/mol	Calculated from structure
Appearance	Likely a pale yellow or white powder/solid	Based on similar compounds[5][6]
Melting Point	> 300 ºC (Decomposition may occur)	Based on related dichloropyrimidines[5]
Solubility	Soluble in organic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), and N,N-Dimethylformamide (DMF). Limited solubility in water.	General solubility of similar organic compounds
Stability	Stable under recommended storage conditions. Avoid strong oxidizing agents, heat, flames, and sparks.[5]	Inferred from related compounds[5][7]

Hazard Identification and Risk Assessment

The dichloropyrimidine moiety is known to be an irritant and potentially corrosive.[6][7][8] Contact with skin and eyes may cause irritation or burns.[7][8] Inhalation of dust can lead to respiratory tract irritation.[6] The toxicological properties of many such intermediates have not been fully investigated, warranting a cautious approach.[6]

The Boc-protecting group is generally stable but can be cleaved under acidic conditions, such as with trifluoroacetic acid (TFA), to release the free amine.[4][9] This deprotection step generates tert-butyl cation as an intermediate, which can lead to the formation of by-products.[9]

Table 2: Anticipated GHS Hazard Classifications

Hazard Class	Category	Pictogram	Signal Word	Hazard Statement
Skin Corrosion/Irritation	Category 1B/2	GHS05	Danger/Warning	Causes severe skin burns and eye damage / Causes skin irritation.[7][8][10]
Serious Eye Damage/Irritation	Category 1/2A	GHS05	Danger/Warning	Causes serious eye damage / Causes serious eye irritation.[7][8][10]
Acute Toxicity (Oral, Dermal, Inhalation)	Category 4	GHS07	Warning	Harmful if swallowed, in contact with skin or if inhaled.[7]
Specific Target Organ Toxicity (Single Exposure)	Category 3	GHS07	Warning	May cause respiratory irritation.[8]

Safe Handling and Storage Protocols

A proactive and informed approach to handling is paramount. The following protocols are designed to create a self-validating safety system.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense.

• Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to protect against splashes and dust.[5][10]

• Skin Protection: A flame-retardant lab coat and chemically resistant gloves (nitrile or neoprene) are essential. Proper glove removal technique, without touching the outer surface, must be practiced to avoid skin contact.[5]

• Respiratory Protection: Use a NIOSH-approved respirator with appropriate cartridges when handling the powder outside of a certified chemical fume hood, or if dust generation is likely.

Engineering Controls

• Ventilation: All handling of 2,4-Dichloro-6-(1-Boc-pyrrolidin-3-yl)pyrimidine should be conducted in a well-ventilated laboratory, preferably within a chemical fume hood to minimize inhalation exposure.[5][6]

• Safety Equipment: An eyewash station and a safety shower must be readily accessible in the immediate work area.[6]

Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][6]

• Keep away from incompatible substances such as strong oxidizing agents, acids, and sources of ignition.[5][7]

Spill and Waste Management

• Spill Response: In case of a spill, prevent further leakage if safe to do so.[5] Avoid generating dust.[6] Absorb with an inert material and place in a suitable container for disposal.

• Waste Disposal: Dispose of contaminated materials and the chemical in accordance with local, state, and federal regulations.[8] Discharge into the environment must be avoided.[5]

Experimental Applications and Safety Considerations in Drug Development

This compound is a valuable intermediate, particularly for the synthesis of kinase inhibitors and other therapeutic agents, where the pyrimidine core acts as a scaffold.[1][11]

Nucleophilic Substitution Reactions

The chlorine atoms on the pyrimidine ring are susceptible to nucleophilic substitution, allowing for the introduction of various functional groups.[11][12]

Caption: A typical workflow for nucleophilic substitution reactions.

Boc-Deprotection

The Boc group can be removed under acidic conditions to yield the free amine, which can then be further functionalized.

Caption: A standard Boc-deprotection workflow.

Causality Behind Experimental Choices:

• Choice of Base in Substitution: The selection of an appropriate base (e.g., DIPEA, K2CO3) is critical to neutralize the HCl generated during the reaction, driving it to completion.

• Solvent Selection: Aprotic polar solvents like DMF or NMP are often used to facilitate the dissolution of reactants and intermediates.

• Acid for Deprotection: Strong acids like TFA or HCl are necessary to cleave the acid-labile Boc group.[4] The choice of acid can influence the reaction rate and selectivity.

Toxicological and Ecotoxicological Information

Detailed toxicological data for 2,4-Dichloro-6-(1-Boc-pyrrolidin-3-yl)pyrimidine is not available. However, based on related dichloropyrimidine compounds, it is prudent to assume that the substance may be harmful if swallowed, inhaled, or absorbed through the skin.[7] Chronic exposure effects have not been determined.

Discharge into the environment should be strictly avoided as heterocyclic compounds can be harmful to aquatic life.[5]

First Aid Measures

Immediate action is crucial in the event of exposure.

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a physician.[5]

• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes.[5]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[8] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.[13]

References

• AFG Bioscience LLC. (n.d.). SAFETY DATA SHEET: 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. Retrieved from [Link]

• Cammack, E., et al. (2023). A safety-catch protecting group strategy compatible with Boc-chemistry for the synthesis of peptide nucleic acids (PNAs). RSC Publishing. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). BOC Deprotection. Retrieved from [Link]

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 2,4-Dichloropyrimidine, 97%. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2,4-Dichloropyrimidine. PubChem. Retrieved from [Link]

• Trujillo-Lagunas, M. L., et al. (2019). Synthesis and Applications of 4-Chloro-2-(trichloromethyl)pyrimidines. Thieme Chemistry. Retrieved from [Link]

• El-Sayed, W. A., & Spange, S. (2015). Exploration of the Chemistry and Biological Properties of Pyrimidine as a Privilege Pharmacophore in Therapeutics. Science Alert. Retrieved from [Link]

• Makosza, M., & Wojciechowski, K. (2010). Reactions of Chlorinated Pyrimidine Derivatives with Carbanions Bearing Nucleophugal Groups at the Carbanionic Center. ResearchGate. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). 2,4-Dichloro-6-(6-methoxy-3-pyridinyl)pyrimidine Properties. CompTox Chemicals Dashboard. Retrieved from [Link]

• Wan, Y., et al. (2012). Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3. MDPI. Retrieved from [Link]

• Boukattaya, F., et al. (2014). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. PMC. Retrieved from [Link]

• Syngenta Ltd. (2002). Synthesis of chlorinated pyrimidines. Google Patents.

• National Institute of Standards and Technology. (n.d.). Pyrimidine, 2,4-dichloro-. NIST Chemistry WebBook. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). 2,4-Dichloro-6-(6-methoxy-3-pyridinyl)pyrimidine - Hazard. CompTox Chemicals Dashboard. Retrieved from [Link]

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 2,4,6-Trichloropyrimidine, 99%. Retrieved from [Link]

Sources

• 1. Synthesis and Applications of 4-Chloro-2-(trichloromethyl)pyrimidines - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]
• 2. scialert.net [scialert.net]
• 3. A safety-catch protecting group strategy compatible with Boc-chemistry for the synthesis of peptide nucleic acids (PNAs) - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01348K [pubs.rsc.org]
• 4. jk-sci.com [jk-sci.com]
• 5. afgsci.com [afgsci.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. fishersci.com [fishersci.com]
• 8. fishersci.com [fishersci.com]
• 9. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 10. 2,4-ジクロロ-6-メチルピリミジン 98% | Sigma-Aldrich [sigmaaldrich.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Nucleophilic aromatic substitution (SnAr) on 2,4-dichloropyrimidine

Precision Functionalization of 2,4-Dichloropyrimidine: Regiocontrol in S Ar

Application Note & Experimental Protocol

Executive Summary: The Regioselectivity Paradigm

The 2,4-dichloropyrimidine scaffold is a cornerstone of medicinal chemistry, serving as the core for ubiquitous kinase inhibitors (e.g., Ceritinib, Brigatinib) and antimetabolites. The critical synthetic challenge lies in controlling regioselectivity during Nucleophilic Aromatic Substitution (S

Ar).

Under standard conditions, the C4 position is significantly more reactive than the C2 position. This inherent bias allows for high-yield mono-substitution at C4. However, accessing C2-mono-substituted analogs or reversing this selectivity requires specific "chemical hacks" or sequential workflows. This guide details the mechanistic underpinnings of this selectivity and provides validated protocols for C4-selective, C2-selective (sequential), and bis-functionalization strategies.

Mechanistic Insight: Why C4 Dominates

Understanding the electronic landscape is prerequisite to controlling the reaction. The regioselectivity is governed by the stability of the Meisenheimer complex intermediates.

• C4-Attack (Favored): Nucleophilic attack at C4 generates a Meisenheimer complex where the negative charge is delocalized onto N1 and N3 . Crucially, the resonance contributor placing the negative charge on N1 is para-like relative to the site of attack, offering superior stabilization.

• C2-Attack (Disfavored): Attack at C2 places the negative charge on N1 and N3 (ortho-like). While electronically withdrawing, the C2 position suffers from steric shielding by the flanking ring nitrogens and lone-pair repulsion, raising the activation energy barrier.

Visualization: Regioselectivity Decision Tree

The following logic flow illustrates the synthetic decision-making process based on target substitution patterns.

Figure 1: Synthetic workflow for targeting specific regioisomers of 2,4-dichloropyrimidine.

Experimental Protocols

Protocol A: C4-Selective Mono-Amination (The Standard)

Objective: Selective displacement of the C4-chloride with a primary or secondary amine. Selectivity: Typically >95:5 (C4:C2).

Reagents:

• 2,4-Dichloropyrimidine (1.0 equiv)[1]

• Amine Nucleophile (1.0 - 1.1 equiv)

• Base: DIPEA (N,N-Diisopropylethylamine) or TEA (1.2 equiv)

• Solvent: THF, DCM, or Ethanol (0.1 M - 0.2 M)

Procedure:

• Dissolution: Dissolve 2,4-dichloropyrimidine in the chosen solvent (THF is preferred for solubility) in a round-bottom flask.

• Cooling: Cool the solution to 0 °C using an ice bath. Note: Low temperature is critical to maximize kinetic selectivity.

• Addition: Add the base (DIPEA) followed by the slow, dropwise addition of the amine nucleophile over 15–30 minutes.

• Reaction: Stir at 0 °C for 1 hour, then allow to warm to Room Temperature (RT). Monitor by TLC/LC-MS.

  • Endpoint: Disappearance of starting material. Formation of mono-sub product.

• Workup: Remove volatiles in vacuo. Redissolve in EtOAc, wash with water and brine. Dry over Na

  SO .

• Purification: Flash column chromatography (Hexane/EtOAc).

Critical Note: Do not use excess amine (>1.1 equiv) or heat initially, as this promotes bis-substitution.

Protocol B: Sequential Access to C2-Substituted Analogs

Objective: Installing a specific nucleophile at C2 while keeping C4 distinct (or removing the C4 group later). Strategy: Since direct C2 attack is unfavorable, we first react C4 with a "dummy" or desired group, then force reaction at C2.

Step 1: C4 Functionalization

• Follow Protocol A to install the first nucleophile (Nuc1) at C4. Isolate the 2-chloro-4-amino intermediate.

Step 2: C2 Functionalization (Forcing Conditions)

• Substrate: 2-chloro-4-(Nuc1)-pyrimidine.

• Reagents: Second Amine (Nuc2, 2.0–3.0 equiv), Solvent (n-Butanol, Dioxane, or DMSO).

• Procedure:

  • Dissolve the intermediate in n-Butanol (high boiling point alcohol).

  • Add excess amine (Nuc2).

  • Heat: Reflux (100–120 °C) or use Microwave irradiation (120 °C, 30 min).

  • Workup: Standard aqueous extraction.

• Note: The C2 position is deactivated by the electron-donating group now present at C4, requiring significantly harsher conditions than Step 1.

Protocol C: The "Tertiary Amine" Hack (Direct C2 Selectivity)

Context: This is a specialized protocol applicable primarily to 5-substituted-2,4-dichloropyrimidines (e.g., 5-nitro, 5-cyano) where standard selectivity can be erratic. Mechanism: Reaction with a tertiary amine (e.g., Et

N) results in attack at C2 followed by an in situ dealkylation, yielding a C2-diethylamino product.

Reference: J. Org.[2][3] Chem. 2015, 80, 15, 7757–7763.[3]

Procedure:

• Substrate: 2,4-dichloro-5-nitropyrimidine (1.0 equiv).

• Solvent: DCM (0.2 M).

• Nucleophile: Triethylamine (2.0 equiv) - acts as both reagent and nucleophile source.

• Conditions: Stir at RT for 1–3 hours.

• Outcome: The product is the 2-(diethylamino)-4-chloro-5-nitropyrimidine .

• Why this works: The steric bulk of the tertiary amine and the electronic pull of the 5-NO

  group favor the C2 transition state in this specific mechanistic pathway, followed by loss of an alkyl group.

Data Summary & Optimization Guide

Parameter	Standard Condition (C4-Selective)	Forcing Condition (C2/Bis)
Temperature	0 °C RT	80 °C 120 °C (Reflux/MW)
Stoichiometry	1.0 - 1.1 equiv Nucleophile	2.0 - 5.0 equiv Nucleophile
Solvent	THF, DCM, EtOH	n-Butanol, DMSO, Dioxane
Base	DIPEA, TEA (1.2 equiv)	K CO , Cs CO (excess)
Reaction Time	1 - 4 hours	12 - 24 hours

Troubleshooting Common Issues

• Issue: Bis-substitution observed during Protocol A.

  • Fix: Lower temperature to -20 °C. Ensure slow addition of nucleophile. Verify stoichiometry (do not use excess).

• Issue: No reaction at C2 (Protocol B).

  • Fix: Switch solvent to DMSO or NMP to increase rate. Increase temperature to 140 °C. Use a sealed tube or microwave.

• Issue: Hydrolysis (formation of pyrimidinones).

  • Fix: Ensure solvents are anhydrous. Avoid hydroxide bases; stick to non-nucleophilic organic bases (DIPEA).

References

• Regioselectivity Mechanism & General Reactivity: Joule, J. A.; Mills, K. Heterocyclic Chemistry, 5th ed.; Wiley: Chichester, U.K., 2010.

• Tertiary Amine "Hack" for C2 Selectivity: Lee, M.; Rucil, T.; Hesek, D.; Oliver, A. G.; Fisher, J. F.; Mobashery, S. Regioselective Control of the S

  Ar Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles.[3] J. Org.[2][3] Chem.2015 , 80, 7757–7763.[3] [Link]

• Bruening, F.; Lovelle, L. E.

  Ar Amination of 2,4-Dichloropyrimidine and Related Heteroaryl Chlorides.[2] Eur. J. Org.[2] Chem.2017 , 2017, 3222–3228.[2] [Link]

• Lewis Acid Effects: Kwan, E. E.; Zeng, Y.; Besser, H. A.; Jacobsen, E. N.[4] Concerted Nucleophilic Aromatic Substitutions. Nat. Chem.2018 , 10, 917–923. (Discusses mechanistic basis for selectivity). [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. sci-hub.box [sci-hub.box]
• 3. Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry [mdpi.com]

The Art of Selectivity: A Guide to Suzuki-Miyaura Coupling Conditions for 2,4-Dichloropyrimidine Derivatives

Introduction: The Privileged Pyrimidine Scaffold in Drug Discovery

The pyrimidine nucleus is a cornerstone of medicinal chemistry, forming the structural core of a multitude of biologically active compounds and approved pharmaceuticals.[1] Its prevalence in blockbuster drugs such as the anticancer agent Imatinib (Gleevec) and the cholesterol-lowering medication Rosuvastatin (Crestor) underscores the importance of efficient and selective methods for its functionalization.[1][2] The Suzuki-Miyaura cross-coupling reaction has emerged as a powerful and versatile tool for the synthesis of substituted pyrimidines, offering broad functional group tolerance and the ability to forge carbon-carbon bonds with precision.[3]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the nuanced conditions required for the successful Suzuki-Miyaura coupling of 2,4-dichloropyrimidine derivatives. We will delve into the mechanistic underpinnings of the reaction's regioselectivity, provide detailed, field-proven protocols for sequential couplings, and offer insights into the critical roles of catalysts, bases, and solvents in achieving high yields and purity.

Understanding the Regioselectivity: The C4 vs. C2 Dilemma

The inherent electronic properties of the 2,4-dichloropyrimidine ring dictate a strong preference for the initial Suzuki-Miyaura coupling to occur at the C4 position.[2][3] This regioselectivity is a consequence of the favored oxidative addition of the palladium catalyst into the C4-chlorine bond.[3] Computational studies have supported this observation, indicating that the C4 position is more electrophilic and thus more susceptible to the initial insertion of the palladium(0) species.[2][4]

While this intrinsic reactivity is advantageous for the synthesis of 4-substituted-2-chloropyrimidines, subsequent coupling at the less reactive C2 position requires more forcing conditions. Understanding and controlling this sequential reactivity is key to the divergent synthesis of a wide array of 2,4-disubstituted pyrimidine libraries.

The Catalytic Cycle and Key Reaction Partners

The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving three key steps: oxidative addition, transmetalation, and reductive elimination.[5] The judicious selection of the components for this catalytic system is paramount for a successful outcome.

The Palladium Catalyst: The Heart of the Reaction

While a variety of palladium sources can be employed, Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] is the most commonly used and commercially available catalyst for the Suzuki coupling of 2,4-dichloropyrimidine.[3][6] Its efficacy stems from its ability to readily form the active 14-electron Pd(0) species required for oxidative addition.

For more challenging couplings, particularly at the C2 position, or for optimizing yields, other catalyst systems can be considered. These include palladium(II) precursors like Pd(OAc)₂ or PdCl₂(PPh₃)₂ in combination with phosphine ligands.[6] More advanced catalyst systems, such as those employing bulky N-heterocyclic carbene (NHC) ligands (e.g., PEPPSI-IPr), have also been shown to be highly active for the coupling of chloroheterocycles.[6][7] The choice of ligand can significantly influence the rate of both the oxidative addition and reductive elimination steps.[8]

The Base: More Than Just a Proton Scavenger

The base plays a critical role in the transmetalation step of the catalytic cycle.[4] It activates the boronic acid by forming a more nucleophilic boronate species, which then facilitates the transfer of the organic group to the palladium center.[9][10]

Commonly used bases include:

• Potassium Carbonate (K₂CO₃): A versatile and cost-effective base that is widely used for the C4-coupling of 2,4-dichloropyrimidine.[3]

• Potassium Phosphate (K₃PO₄): A stronger base that can be beneficial for less reactive boronic acids or for the more challenging C2-coupling.[6]

• Cesium Carbonate (Cs₂CO₃): A highly effective but more expensive base, often used to accelerate slow reactions.

The strength and solubility of the base can significantly impact the reaction rate and yield.[1] Computational studies have shown that the primary role of the base is to react with the organoboronic acid to form the reactive boronate.[10]

The Solvent: The Reaction's Environment

The choice of solvent is critical to the success of the Suzuki-Miyaura coupling, influencing the solubility of the reagents, the activity of the catalyst, and the overall reaction rate.[1][11] For the coupling of 2,4-dichloropyrimidine, common solvent systems include:

• 1,4-Dioxane/Water Mixtures: This is a widely used and effective solvent system. The addition of water is often beneficial, as it can increase the solubility of the base and facilitate the formation of the active boronate species.[3]

• Alcoholic Solvent Mixtures: Solvents such as ethanol, often in combination with toluene and water, have been shown to afford high reactivity, sometimes at lower temperatures compared to aprotic polar solvents.[1][2]

• Aprotic Polar Solvents: Solvents like N,N-Dimethylformamide (DMF) can also be used, but care must be taken as they can sometimes lead to side reactions.

The selection of the solvent should be made in conjunction with the choice of base and catalyst to create an optimized reaction environment.

Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for the sequential Suzuki-Miyaura coupling of 2,4-dichloropyrimidine.

Diagram of the Sequential Suzuki-Miyaura Coupling Workflow

Caption: Sequential Suzuki-Miyaura coupling of 2,4-dichloropyrimidine.

Protocol 1: Mono-arylation at the C4 Position

This protocol is adapted from a microwave-assisted procedure, which offers short reaction times and high yields with low catalyst loading.[3]

Materials:

• 2,4-Dichloropyrimidine (1.0 mmol, 149 mg)

• Arylboronic acid (1.0 mmol)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.005 mmol, 5.8 mg, 0.5 mol%)

• Potassium Carbonate (K₂CO₃) (3.0 mmol, 414 mg)

• 1,4-Dioxane (4 mL)

• Water (2 mL)

• Microwave reaction vial

Procedure:

• To a microwave reaction vial, add 2,4-dichloropyrimidine, the arylboronic acid, potassium carbonate, and tetrakis(triphenylphosphine)palladium(0).

• Add 1,4-dioxane and water to the vial.

• Seal the vial and place it in a microwave reactor.

• Heat the reaction mixture to 100°C and hold for 15 minutes.

• After the reaction is complete, allow the vial to cool to room temperature.

• Dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to afford the desired 2-chloro-4-arylpyrimidine.

Protocol 2: Second Arylation at the C2 Position (One-Pot Procedure)

This protocol is adapted from a one-pot, regioselective double Suzuki coupling procedure.[1]

Materials:

• 2,4-Dichloropyrimidine (0.67 mmol, 100 mg)

• First arylboronic acid (0.67 mmol)

• Second arylboronic acid (0.78 mmol)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (Initial charge: 0.18 mmol, 21 mg; Second charge: 0.09 mmol, 10 mg)

• Potassium Carbonate (K₂CO₃) (2 x 2.01 mmol, 2 x 278 mg)

• Toluene (2.9 mL)

• Ethanol (0.7 mL)

• Water (0.7 mL)

• Reaction vial with a screw cap

Procedure:

• Dissolve 2,4-dichloropyrimidine in a mixture of toluene, ethanol, and water in a reaction vial.

• Degas the solution by bubbling argon through it for 5 minutes.

• Add the first arylboronic acid, the initial charge of tetrakis(triphenylphosphine)palladium(0), and the first portion of potassium carbonate to the vial.

• Seal the vial and heat at 55°C for 12 hours.

• After 12 hours, cool the reaction mixture and add the second arylboronic acid, the second charge of tetrakis(triphenylphosphine)palladium(0), and the second portion of potassium carbonate.

• Reseal the vial and increase the temperature to 90°C for an additional 12 hours.

• After cooling, partition the crude product between water and ethyl acetate.

• Dry the organic layer with anhydrous magnesium sulfate and remove the solvent in vacuo.

• The crude product can be purified by preparatory thin-layer chromatography or column chromatography on silica gel to afford the desired 2,4-diarylpyrimidine.

Data Summary: A Comparative Look at Reaction Conditions

Position	Catalyst (mol%)	Base	Solvent	Temperature (°C)	Time	Yield (%)	Reference
C4	Pd(PPh₃)₄ (0.5)	K₂CO₃	1,4-Dioxane/H₂O	100 (MW)	15 min	Good to Excellent	[3]
C4	Pd(PPh₃)₄ (5)	K₂CO₃	1,4-Dioxane	100	24 h	71	[6]
C4	Pd(PPh₃)₄ (27)	K₂CO₃	Toluene/Ethanol/H₂O	55	12 h	-	[1]
C2	Pd(PPh₃)₄ (13.5)	K₂CO₃	Toluene/Ethanol/H₂O	90	12 h	>80 (di-coupled)	[1]

Note: Yields are highly dependent on the specific boronic acid used.

Troubleshooting and Optimization

• Low Yields: Incomplete reactions can be due to inactive catalyst, insufficient temperature, or poor quality of the boronic acid.[1] Ensure an inert atmosphere is maintained to prevent catalyst deactivation.

• Side Products: Homocoupling of the boronic acid is a common side reaction. This can be minimized by ensuring an oxygen-free environment and using high-purity reagents.

• Sterically Hindered Substrates: For sterically hindered boronic acids (e.g., ortho-substituted), harsher reaction conditions, such as a stronger base and higher temperatures, may be required to achieve good conversion.[1][2]

Conclusion

The Suzuki-Miyaura coupling of 2,4-dichloropyrimidine derivatives is a powerful and adaptable method for the synthesis of a diverse range of substituted pyrimidines. By understanding the principles of regioselectivity and carefully selecting the catalyst, base, and solvent, researchers can achieve high yields of both mono- and di-substituted products. The protocols and insights provided in this application note serve as a valuable resource for scientists engaged in the synthesis of novel pyrimidine-based compounds for drug discovery and development.

References

• Braga, A. A. C., Morgon, N. H., Ujaque, G., & Maseras, F. (2005). Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction. Journal of the American Chemical Society, 127(25), 9298–9307. [Link]

• Anderson, K. W., & Handy, S. T. (2010). One-pot Double Suzuki Couplings of Dichloropyrimidines. Synthesis, 2010(16), 2721–2724. [Link]

• Dolšak, A., Mrgole, K., & Sova, M. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Catalysts, 11(4), 439. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• ChemistryViews. (2018). Base-Free Suzuki-Miyaura Coupling. [Link]

• Couto, I., et al. (2025). Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. Chemistry – A European Journal. [Link]

• Handy, S. T., & Anderson, K. W. (2010). One-pot Double Suzuki Couplings of Dichloropyrimidines. Synthesis, 2010(16), 2721-2724. [Link]

• Schomaker, J. M., & Delia, T. J. (2001). Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction. The Journal of Organic Chemistry, 66(21), 7125–7128. [Link]

• Wang, C., Bai, X., et al. (2019). Synthesis of Imatinib by C–N Coupling Reaction of Primary Amide and Bromo-Substituted Pyrimidine Amine. Organic Process Research & Development, 23(9), 2035-2040. [Link]

• Al-dujaili, M. (2020). Palladium-catalysed Suzuki-Miyaura cross coupling; understanding of site selectivity using different palladium pre-catalysts. White Rose eTheses Online. [Link]

• ResearchGate. (2017). Effect of solvent on the Suzuki reaction. [Link]

• Kysil, D., et al. (2014). Concise and highly efficient approach to three key pyrimidine precursors for rosuvastatin synthesis. Tetrahedron Letters, 55(36), 5061-5064. [Link]

• Google Patents. (2013).

• Sigman, M. S., et al. (2019). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. Israel Journal of Chemistry, 60(3-4), 406-409. [Link]

• Tierrablanca-Arias, L. E., et al. (2023). Aldehyde Phenylamino-Pyrimidine as Key Precursor for the Synthesis of Imatinib Analogs and In Silico Studies of Their Intermediates. Chemistry Proceedings. [Link]

• Wolfe, J. P., Singer, R. A., Yang, B. H., & Buchwald, S. L. (1999). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society, 121(41), 9550–9561. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. One-pot Double Suzuki Couplings of Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 8. Highly Active Palladium Catalysts for Suzuki Coupling Reactions [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Regioselective Functionalization of 2,4-dichloro-6-substituted Pyrimidines

Introduction: The Privileged Pyrimidine Scaffold in Modern Drug Discovery

The pyrimidine core is a cornerstone of medicinal chemistry, integral to the structure of numerous natural and synthetic compounds with a broad spectrum of biological activities.[1][2][3][4] Its prevalence is underscored by its presence in the very building blocks of life, DNA and RNA, and its derivatives are key components in a significant number of FDA-approved drugs for treating a myriad of diseases, including cancer, viral infections, and inflammatory conditions.[2][5][6] Specifically, 2,4-disubstituted pyrimidines are a common feature in many small-molecule protein kinase inhibitors.[5]

The 2,4-dichloro-6-substituted pyrimidine framework is a particularly valuable and versatile starting material for the synthesis of these complex molecules. The two chlorine atoms offer reactive handles for sequential functionalization through methods like nucleophilic aromatic substitution (SNAr) and palladium-catalyzed cross-coupling reactions.[5][7] However, the successful synthesis of a target molecule hinges on the ability to control the regioselectivity of these reactions—that is, to selectively functionalize either the C4 or the C2 position of the pyrimidine ring. This guide provides an in-depth exploration of the principles governing this regioselectivity and offers detailed protocols for achieving desired outcomes in the laboratory.

Core Principles of Regioselectivity in 2,4-Dichloropyrimidines

The functionalization of 2,4-dichloropyrimidines is not a random process. The inherent electronic properties of the pyrimidine ring dictate a general and predictable pattern of reactivity.

The Predominance of C4 Functionalization

In the vast majority of cases, nucleophilic aromatic substitution and cross-coupling reactions on 2,4-dichloropyrimidines occur preferentially at the C4 position.[5][7][8][9] This pronounced selectivity is a consequence of fundamental electronic effects. The two nitrogen atoms in the pyrimidine ring are electron-withdrawing, which reduces the electron density at the carbon atoms, making them susceptible to nucleophilic attack. However, the C4 and C6 positions are more electron-deficient than the C2 position.[7] This is often explained by the fact that the LUMO (Lowest Unoccupied Molecular Orbital) coefficient is larger at the C4 position compared to the C2 position, indicating that it is the more electrophilic site.[10]

Furthermore, the stability of the Meisenheimer intermediate, a key transient species in SNAr reactions, plays a crucial role. Attack at the C4 position allows for the negative charge to be delocalized over both ring nitrogen atoms through resonance, resulting in a more stable intermediate compared to when the attack occurs at the C2 position.[10]

Caption: Mechanism of SNAr on 2,4-dichloropyrimidine.

Modulating Regioselectivity: The Influence of Substituents

While the inherent reactivity favors the C4 position, this preference can be either enhanced or, in some cases, reversed by the nature of the substituent at the C6 position of the pyrimidine ring.

• Electron-donating groups (EDGs) at C6, such as methoxy (OMe) or amino (NHR) groups, can alter the electronic landscape of the pyrimidine ring. These groups can increase the electron density at the C4 position, making it less electrophilic. Consequently, the relative reactivity of the C2 position increases, and in some cases, C2-selective substitution can be observed.[11][12][13]

• Electron-withdrawing groups (EWGs) at C5 are known to enhance the inherent C4 selectivity by further increasing the electrophilicity of the C4 position.[14]

Application Notes and Protocols

The following protocols are designed to be self-validating and provide a clear rationale for the experimental choices made.

Protocol 1: Regioselective C4-Amination via Nucleophilic Aromatic Substitution (SNAr)

This protocol details a standard procedure for the selective introduction of an amino group at the C4 position of a 2,4-dichloro-6-substituted pyrimidine. The reaction's success relies on the higher reactivity of the C4-chloro group towards nucleophilic displacement.

Workflow for C4-Amination

Sources

• 1. researchtrend.net [researchtrend.net]
• 2. Pyrimidine: An elite heterocyclic leitmotif in drug discovery-synthesis and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. gsconlinepress.com [gsconlinepress.com]
• 5. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 9. researchgate.net [researchgate.net]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. wuxibiology.com [wuxibiology.com]
• 12. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines-Magical Power of Quantum Mechanics-Chemistry [chemistry.wuxiapptec.com]
• 13. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 14. Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Regioselective Amination of 2,4-Dichloropyrimidine

Abstract & Strategic Importance

The 2,4-dichloropyrimidine (2,4-DCP) scaffold is a "privileged structure" in medicinal chemistry, serving as the core for numerous kinase inhibitors (e.g., Ceritinib, Abemaciclib). The critical challenge in utilizing this scaffold is controlling regioselectivity .

While the C4 position is intrinsically more electrophilic, poor reaction control frequently leads to mixtures of C4-amino (desired), C2-amino (minor/impurity), and bis-substituted (impurity) products. This guide provides a validated mechanistic framework and optimized protocols to achieve >95% regioselectivity for C4-amination, followed by strategies for subsequent C2-functionalization.

Mechanistic Principles of Regioselectivity

To control the reaction, one must understand the electronic and steric landscape of the pyrimidine ring.

Electronic Bias (The "Why")

Nucleophilic aromatic substitution (

) on 2,4-DCP is governed by the stability of the Meisenheimer intermediate and the electrophilicity of the carbon centers.

• C4 Position (Preferred): The C4 carbon is highly electrophilic due to the inductive electron-withdrawal of the adjacent N3 and the para-N1. The intermediate formed upon attack at C4 is stabilized by resonance involving N1.

• C2 Position (Disfavored): While also electron-deficient, the C2 position is flanked by two nitrogen atoms. While electronically activated, it is sterically more hindered than C4. Furthermore, the lone pair repulsion from the flanking nitrogens can destabilize the approaching nucleophile.

The Exception: Substituent Effects

• C5-Electron Withdrawing Groups (EWGs): (e.g., -NO2, -F) significantly enhance C4 selectivity.

• C6-Electron Donating Groups (EDGs): (e.g., -OMe) can surprisingly invert selectivity to favor C2 in specific contexts, though this is rare with simple amines.

Reaction Pathway Diagram

Figure 1: Kinetic pathways of 2,4-DCP amination.[1] The C4 pathway is kinetically favored (

) under controlled conditions.

Critical Reaction Variables

The following table summarizes how to tune conditions to favor the C4-isomer (monosubstitution).

Variable	Recommendation for C4-Selectivity	Mechanistic Rationale
Stoichiometry	0.95 - 1.05 eq.	Excess amine promotes bis-substitution. Slight deficit of amine ensures mono-product dominates.
Temperature	-20°C to 0°C	at C4 has a lower activation energy ( ). Low temp freezes out the competing C2 pathway.
Solvent	Alcohol (EtOH, n-BuOH) or THF	Protic solvents can stabilize the leaving group (Cl-) via H-bonding, assisting the transition state.
Base	DIPEA or TEA (1.1 eq)	Scavenges HCl generated. Inorganic bases ( ) are often heterogeneous and can lead to erratic kinetics.
Addition Mode	Slow Addition	Adding amine to the pyrimidine keeps [Amine] low relative to [DCP], preventing bis-substitution.

Validated Protocols

Protocol A: High-Fidelity C4-Selective Amination

Target: Synthesis of 4-amino-2-chloropyrimidine derivatives.

Reagents:

• 2,4-Dichloropyrimidine (1.0 equiv)[2]

• Amine (1.0 equiv)

• DIPEA (N,N-Diisopropylethylamine) (1.2 equiv)

• Solvent: Ethanol (EtOH) or THF (anhydrous)

Step-by-Step Procedure:

• Preparation: Dissolve 2,4-DCP (1.0 equiv) in EtOH (10 mL/g) in a round-bottom flask. Cool the solution to 0°C using an ice bath.

• Base Addition: Add DIPEA (1.2 equiv) to the cooled solution.

• Controlled Nucleophile Addition: Dissolve the Amine (1.0 equiv) in a minimal amount of EtOH. Add this solution dropwise to the reaction mixture over 30–60 minutes via an addition funnel or syringe pump.

  • Note: Rapid addition creates local high concentrations of amine, leading to bis-substitution.

• Reaction: Stir at 0°C for 2–4 hours. Monitor by TLC or LCMS.[2]

  • Endpoint: Disappearance of 2,4-DCP.[3] If <5% starting material remains and bis-product is forming, Stop.

• Workup:

  • Method A (Precipitation): If the product is solid, add water (2x volume). The product often precipitates. Filter and wash with cold water/hexanes.

  • Method B (Extraction): Remove volatiles in vacuo. Dissolve residue in EtOAc, wash with water and brine.[2] Dry over

    .[2]

• Purification: Recrystallization (EtOH/Water) is preferred over chromatography to remove trace bis-impurities.

Protocol B: Sequential C2-Amination (The "One-Pot" Approach)

Target: Synthesis of unsymmetrical 2,4-diaminopyrimidines.

Concept: After completing Protocol A, the remaining chlorine at C2 is deactivated. Forcing conditions are required.

Step-by-Step Procedure:

• Do not isolate the intermediate from Protocol A if the solvent is high-boiling (e.g., n-Butanol or DMA). If Protocol A used THF/EtOH, swap solvent to n-Butanol or 1,4-Dioxane.

• Reagent Addition: Add the second amine (1.2–1.5 equiv) and excess base (2.0 equiv DIPEA or

  ).

• Thermal Activation: Heat the reaction to 80°C – 120°C (reflux).

  • Why? The C2-Cl bond is much stronger/less reactive after the C4 is substituted with an electron-donating amine.

• Monitoring: Reaction may take 12–24 hours.

• Workup: Standard aqueous extraction.

Quality Control & Troubleshooting

Distinguishing Regioisomers (The "Self-Validating" Step)

You cannot rely solely on MS (mass is identical). You must use NMR or chromatography.

• 1H NMR Diagnostics:

  • Proton H-5: This is the most diagnostic proton on the pyrimidine ring.

  • C4-Product: The H-5 proton typically appears as a doublet (J ≈ 5-6 Hz) coupled to H-6.

  • NOE (Nuclear Overhauser Effect): Irradiate the added amine's protons.

    • If you see enhancement of H-5 , the amine is at C4 (spatial proximity).

    • If you see no enhancement of H-5, the amine is likely at C2.

Decision Tree for Optimization

Figure 2: Troubleshooting workflow for optimizing regioselectivity.

References

• Mechanistic Basis of Pyrimidine Reactivity

  • Title: Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles.

  • Source: Journal of Organic Chemistry (2015).[4]

  • URL:[Link]

• C

  • Title: A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine.[5]

  • Source: Organic Letters (2006).

  • URL:[Link]

• General Synthesis & Properties

  • Title: 2,4-Dichloropyrimidine: Reactions & Applications in Organic Chemistry.[1][2][5][6][7][8]

  • Source: Studylib / General Chemical Reference.

  • URL:[Link]

• NMR Characteriz

  • Title: Identification of Aminopyrimidine Regioisomers via Line Broadening Effects in 1H and 13C NMR Spectroscopy.[9]

  • Source: Australian Journal of Chemistry (2004).[9]

  • URL:[Link]

Sources

• 1. wuxibiology.com [wuxibiology.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. WO2022090101A1 - Process for synthesis of 2,4-dichloro-5-aminopyrimidine - Google Patents [patents.google.com]
• 4. Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. studylib.net [studylib.net]
• 7. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines - American Chemical Society [acs.digitellinc.com]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimization of 2,4-Dichloro-6-(1-Boc-pyrrolidin-3-yl)pyrimidine Synthesis

Ticket ID: PYR-SYN-2406 Subject: Yield Optimization & Troubleshooting Guide Assigned Specialist: Senior Application Scientist Status: Open[1]

Executive Summary

The synthesis of 2,4-dichloro-6-(1-Boc-pyrrolidin-3-yl)pyrimidine represents a classic challenge in medicinal chemistry: forming a Carbon-Carbon (

) bond between a heteroaromatic core and a saturated heterocycle while preserving acid-labile protecting groups (Boc) and managing regioselectivity.[1][2]

This guide addresses the two primary failure modes:

• Regioselectivity Loss: Formation of bis-substituted byproducts (4,6-disubstituted) during cross-coupling.[1]

• Boc Deprotection: Inadvertent cleavage of the tert-butyl carbamate during chlorination or acidic workup.

Part 1: Diagnostic & Strategy Selection

Before proceeding, verify your synthetic strategy against the decision matrix below. The Negishi Coupling is the industry-standard "Golden Route" for this scaffold due to its mild conditions. The De Novo route (cyclization followed by chlorination) is generally discouraged due to the incompatibility of Boc groups with

.

Figure 1: Strategic Decision Matrix for Pyrimidine Functionalization.

Part 2: The "Golden Route" – Negishi Coupling

Methodology: Palladium-catalyzed cross-coupling of 2,4,6-trichloropyrimidine with (1-(tert-butoxycarbonyl)pyrrolidin-3-yl)zinc(II) iodide .[1]

Why this works:

• Regiocontrol: The C4/C6 positions of 2,4,6-trichloropyrimidine are electronically equivalent but highly reactive compared to C2.[1] Controlled stoichiometry allows mono-substitution.

• Boc Stability: Organozinc reagents react under neutral/mild conditions, preserving the Boc group.[1]

Protocol Optimization & Troubleshooting

Parameter	Optimization Standard	Mechanism / Causality
Zinc Reagent	Knochel-type (Zn/LiCl)	Standard zinc dust often fails due to surface oxides.[1] LiCl solubilizes the organozinc species and accelerates transmetallation [1].
Catalyst	Pd(dppf)Cl₂ (3-5 mol%)	Bidentate ligands like dppf prevent -hydride elimination (a common side reaction with partners like pyrrolidine).[1]
Stoichiometry	1.0 : 0.9 (Pyrim : Zn)	Use a slight deficiency of the Zinc reagent. Excess Zinc leads to bis-addition (4,6-disubstituted product).[1]
Temperature	0°C RT	Start at 0°C. Higher temps promote bis-substitution and catalyst decomposition.

Step-by-Step Workflow

• Zinc Activation (Critical): Treat Zinc dust (1.5 equiv) in dry THF with 1,2-dibromoethane (5 mol%) and TMSCl (1 mol%) to remove the oxide layer.[1]

• Reagent Formation: Add 1-Boc-3-iodopyrrolidine dropwise at RT. Stir until conversion is >95% (check by GC/MS of hydrolyzed aliquot). Result: (1-Boc-pyrrolidin-3-yl)ZnI[1]·LiCl.

• Coupling:

  • Dissolve 2,4,6-trichloropyrimidine (1.0 equiv) and Pd(dppf)Cl₂ (0.03 equiv) in THF.

  • Cool to 0°C .

  • Add the Zinc reagent (0.9 equiv) dropwise over 30 minutes.

• Quench: Sat.

  .

Common Failure: "The reaction stalled at 50% conversion."

• Diagnosis: Your Zinc reagent degraded or was not active.

• Fix: Titrate your Zinc reagent with iodine prior to use. If concentration is <0.5 M, re-make it using fresh LiCl.[1]

Part 3: The "Trap" – De Novo Synthesis (POCl₃ Chlorination)

Scenario: You synthesized 6-(1-Boc-pyrrolidin-3-yl)uracil and are trying to chlorinate it with

to get the dichloro product.

The Problem:

generates copious HCl gas and requires heating ( ). This environment rapidly cleaves the Boc group ( mins), yielding the free amine, which then polymerizes or reacts with the electrophilic pyrimidine.[1]

Troubleshooting Q&A

Q: Can I buffer the POCl3 reaction to save the Boc group? A: Rarely. Adding

-diethylaniline (PhNEt2) can buffer the HCl, but the thermal instability of the Boc carbamate remains a risk at reflux temperatures.[1]

• Alternative: If you must use this route, switch the protecting group to Cbz (Benzyloxycarbonyl) , which is more stable to non-Lewis acids, or Benzyl (Bn) , which is stable to

  .[1] You can switch back to Boc later via hydrogenolysis and re-protection.

Q: I see a major spot on TLC that doesn't move (baseline). What is it? A: That is likely the deprotected amine (pyrrolidinium salt). It is highly polar. Do not try to purify it on silica; it will streak.

Part 4: Purification & Stability Guide

Even after successful synthesis, yield is often lost during isolation.[1]

1. Silica Gel Acidity

• Issue: Standard silica gel is slightly acidic (pH 6-6.5).[1] The 2,4-dichloropyrimidine moiety is electron-deficient, making the Boc group slightly more labile, and the pyrimidine itself susceptible to hydrolysis.[1]

• Protocol: Pre-treat your silica column with 1% Triethylamine (Et3N) in Hexanes before loading your sample.[1] This neutralizes acidic sites.

2. Hydrolysis Risk

• Issue: The C2 and C4 chlorines are reactive. Storing the compound in wet methanol or water/acetonitrile mixtures can lead to hydrolysis to the hydroxypyrimidine.

• Storage: Store as a solid at -20°C under Argon. Avoid protic solvents (MeOH, EtOH) for long-term storage.[1]

Visualizing the Mechanism (Negishi)

Understanding the catalytic cycle helps troubleshoot "stalled" reactions.

Figure 2: Negishi Catalytic Cycle. Note that Transmetallation is often the rate-determining step if LiCl is absent.

References

• Knochel, P., et al. (2008).[1][3] "Highly Functionalized Organomagnesium Reagents Prepared through Halogen–Metal Exchange." Angewandte Chemie International Edition, 47(36), 6802-6806.[1] [1]

• Negishi, E. (2011).[1] "Magical Power of Transition Metals: Past, Present, and Future (Nobel Lecture)." Angewandte Chemie International Edition, 50(30), 6738-6764.[1] [1]

• Greene, T. W., & Wuts, P. G. M. (1999).[1][4] Protective Groups in Organic Synthesis. Wiley-Interscience.[4][5] (Referencing Boc stability in acid). [1]

• Bernhardt, S., et al. (2011).[1] "Preparation of Solid, Salt-Stabilized Zinc Amides and Their Application in Enantioselective Additions." Angewandte Chemie, 50(39), 9205-9209.[1] (Knochel Zinc/LiCl details). [1]

Sources

• 1. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. Negishi Coupling [organic-chemistry.org]
• 4. scribd.com [scribd.com]
• 5. Boc-Protected Amino Groups [organic-chemistry.org]

Technical Support Center: Solubility of 2,4-Dichloro-6-(1-Boc-pyrrolidin-3-yl)pyrimidine

Prepared by the Senior Application Scientist Team

This guide provides in-depth troubleshooting and practical advice for researchers, scientists, and drug development professionals encountering solubility challenges with 2,4-Dichloro-6-(1-Boc-pyrrolidin-3-yl)pyrimidine in Dimethyl Sulfoxide (DMSO). Our goal is to explain the causality behind these issues and provide robust, field-proven protocols to ensure the reliability and reproducibility of your experimental results.

Part 1: Foundational Knowledge & Initial Assessment

This section addresses the most common initial questions regarding the handling of this compound and its solvent.

Q1: What are the structural features of 2,4-Dichloro-6-(1-Boc-pyrrolidin-3-yl)pyrimidine that might influence its solubility?

A1: The solubility of this compound is governed by a combination of its structural motifs:

• 2,4-Dichloropyrimidine Core: This heterocyclic aromatic ring is relatively nonpolar and contributes to the compound's overall lipophilicity. Dichloropyrimidines are versatile intermediates in synthesis but can present solubility challenges.[1][2]

• 1-Boc-pyrrolidin-3-yl Substituent: The pyrrolidine ring adds some steric bulk. The tert-butyloxycarbonyl (Boc) protecting group is notably greasy and lipophilic, which generally favors solubility in organic solvents like DMSO but can hinder solubility in aqueous media.[3]

• Overall Structure: The molecule lacks easily ionizable groups, meaning its solubility is not readily manipulated by pH adjustments. Its solubility is primarily dictated by solvation energy and the energy required to break its crystal lattice structure.[4][5]

Q2: Why is DMSO the recommended solvent, and what are its critical properties to be aware of?

A2: DMSO is a powerful, polar aprotic solvent widely used in drug discovery for its ability to dissolve a broad range of both polar and nonpolar compounds.[6] However, its utility comes with critical caveats:

• Hygroscopicity: DMSO is extremely hygroscopic, meaning it readily absorbs moisture from the atmosphere.[7][8] This is the most common cause of solubility issues. Even small amounts of absorbed water can significantly alter the solvent's properties, making it more structured and less capable of dissolving large lipophilic compounds.[7][9]

• High Boiling Point: With a boiling point of 189°C, DMSO does not evaporate easily, which helps maintain stable stock concentrations.[6]

• Freezing Point: Pure DMSO freezes at 18.5°C. The presence of water significantly depresses this freezing point.[9]

Property	Value	Significance for Solubility
Hygroscopicity	High	Absorbs atmospheric water, which drastically reduces compound solubility.[7][9][10]
Boiling Point	189 °C (372 °F)	Reduces evaporation, ensuring concentration stability.[6]
Freezing Point	18.5 °C (65.3 °F)	Storing stock solutions at -20°C or -80°C involves freeze-thaw cycles.
Solvent Type	Polar Aprotic	Excellent for dissolving a wide range of organic molecules.[6]

Part 2: Troubleshooting Common Solubility Scenarios

This section provides a systematic approach to resolving common problems encountered during the dissolution process.

Troubleshooting Workflow Diagram

Caption: A step-by-step workflow for troubleshooting common solubility issues.

Q3: My 2,4-Dichloro-6-(1-Boc-pyrrolidin-3-yl)pyrimidine powder is not dissolving in fresh, anhydrous DMSO at my target concentration. What should I do?

A3: This indicates that you may be near or above the compound's kinetic solubility limit, or that the dissolution rate is very slow. The energy required to break the compound's crystal lattice is not being overcome by the solvation energy.[5]

Troubleshooting Protocol:

• Confirm DMSO Quality: Always use anhydrous DMSO from a freshly opened bottle or a properly stored, sealed container.[7] Even brief exposure to air can introduce solubility-reducing moisture.[8]

• Mechanical Agitation: Vortex the solution vigorously for 2-5 minutes. This increases the interaction between the solvent and the solid particles.[11]

• Gentle Warming: Warm the vial in a water bath to 30-40°C for 5-10 minutes, followed by vortexing.[7] This increases the kinetic energy of the system. Caution: The Boc protecting group can be thermally labile at high temperatures (e.g., >100-120°C), but is generally stable at 37°C.[12][13] Gentle, short-term warming as described here is unlikely to cause degradation.

• Sonication: If available, use a bath sonicator for 15-30 minutes.[10][14] The high-frequency sound waves create micro-cavitations that break apart solid aggregates and enhance dissolution.[15] This is often the most effective method for stubborn compounds.[10]

Q4: My stock solution was perfectly clear, but after storage (or a freeze-thaw cycle), it's cloudy or has visible precipitate. What happened?

A4: This is a very common and well-documented issue, primarily caused by two factors:

• Water Absorption: Over time, especially if the vial is not perfectly sealed, your DMSO stock has likely absorbed atmospheric moisture. The resulting DMSO/water mixture is a much poorer solvent for your lipophilic compound, causing it to precipitate.[7][9][10] Freeze-thaw cycles can exacerbate this, as condensation can form inside the vial upon warming.

• Crystallization from a Supersaturated State: Amorphous solids often dissolve easily to form a kinetically stable but thermodynamically unstable supersaturated solution.[9][15] Over time or with the energy input from a freeze-thaw cycle, the compound can crystallize into a more stable, lower-energy (and less soluble) polymorphic form.[15]

Solution:

• Attempt to Redissolve: Use the protocol described in A3 (gentle warming and sonication). This can often successfully redissolve the precipitate.[10]

• Best Practice for Prevention: Aliquot your main stock solution into smaller, single-use vials immediately after preparation.[7] This minimizes the number of freeze-thaw cycles and the exposure of the bulk stock to air. Store these aliquots in a desiccator, even when in the freezer, to protect against moisture.

Q5: My DMSO stock is clear, but when I dilute it into my aqueous assay buffer (e.g., PBS, cell culture media), the solution becomes cloudy. How can I fix this?

A5: This is expected behavior for a compound with low aqueous solubility. When the DMSO stock is introduced to the aqueous environment, the DMSO disperses, and the compound "crashes out" into a fine precipitate or suspension because it is no longer in a favorable solvent environment.[16][17]

Mitigation Strategies:

• Optimize the Dilution Process: Add the DMSO stock dropwise into the full volume of aqueous buffer while vortexing or stirring vigorously. This rapid dispersal can sometimes prevent the formation of large precipitates.[17]

• Lower the Final Concentration: Your target concentration may be above the compound's aqueous solubility limit. Try performing a serial dilution to determine the highest concentration that remains clear.

• Use Co-solvents or Surfactants: If your experimental system allows, including a small percentage of a co-solvent like PEG400 or a surfactant like Tween-80 in your final aqueous buffer can help maintain solubility.[18][19]

• Increase Final DMSO Concentration (with caution): A slightly higher final DMSO concentration (e.g., 0.5% instead of 0.1%) may keep the compound in solution. However, you must verify the tolerance of your assay or cell line to the increased DMSO level, as it can be toxic.[16][20]

Part 3: Standard Operating Protocol (SOP) for Stock Solution Preparation

This SOP is designed to maximize the chances of successful dissolution and maintain the long-term stability of your stock solution.

SOP: Preparation of a 10 mM Stock Solution

• Pre-Experiment Preparation:

  • Allow the vial of 2,4-Dichloro-6-(1-Boc-pyrrolidin-3-yl)pyrimidine to equilibrate to room temperature for at least 20 minutes before opening to prevent condensation of atmospheric moisture onto the powder.

  • Use a new, sealed bottle of anhydrous, high-purity DMSO (e.g., ≥99.9%).

• Weighing and Calculation:

  • Accurately weigh the desired amount of compound in a sterile microcentrifuge tube.

  • Calculate the required volume of DMSO. (Molecular Weight of C₁₄H₁₇Cl₂N₃O₂ ≈ 346.22 g/mol ).

    • Example: For 5 mg of compound:

    • Volume (L) = Mass (g) / (Molarity (mol/L) * MW ( g/mol ))

    • Volume (L) = 0.005 g / (0.010 mol/L * 346.22 g/mol ) = 0.001444 L = 1.444 mL

• Dissolution Procedure:

  • Add the calculated volume of anhydrous DMSO to the tube.

  • Vortex vigorously for 3-5 minutes.

  • Visually inspect the solution against a light and dark background. If any solid particles remain, proceed to the next step.

  • Place the tube in a 37°C water bath for 10 minutes. Vortex again for 1 minute.[7][21]

  • If the solution is still not clear, place the tube in a bath sonicator for 20-30 minutes, ensuring the water in the bath does not become excessively warm.[14]

• Final Check and Storage:

  • Once the solution is perfectly clear, briefly centrifuge the tube to pellet any potential micro-precipitates.

  • Immediately aliquot the stock solution into single-use, low-retention tubes.

  • Seal the tubes tightly and store them in a desiccated container at -20°C for short-term storage (1-2 months) or -80°C for long-term storage.[7]

References

• The Effects of Water on DMSO and Effective Hydration Measurement Freezing Point Depression of DMSO.
• Impact of hygroscopic DMSO on Ro 41-0960 solubility. Benchchem.

• In silico estimation of DMSO solubility of organic compounds for bioscreening. PubMed. [Link]

• High Throughput Sonication: Evaluation for Compound Solubiliz
• Samples in DMSO: What an end user needs to know.

• Improved Remdesivir Solubility by Sonication. Hielscher Ultrasonics. [Link]

• impact of hygroscopic DMSO on OPC-14523 hydrochloride solubility. Benchchem.
• Technical Support Center: Improving Compound Solubility in DMSO. Benchchem.

• Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules. Journal of Chemical Information and Modeling. [Link]

• Hygroscopic behaviour of DMSO - how bad is it?. Chemistry Stack Exchange. [Link]

• How can dimethyl sulfoxide enhance solubility in lab applications?. Quora. [Link]

• Dimethyl sulfoxide. Wikipedia. [Link]

• Nanoprecipitation with sonication for enhancement of oral bioavailability of furosemide. PubMed. [Link]

• In Silico Estimation of DMSO Solubility of Organic Compounds for Bioscreening. ResearchGate. [Link]

• Compund dilution in DMSO. Reddit. [Link]

• How to dissolve peptide in DMSO and still be safe to the cell culture. LifeTein. [Link]

• DMSO Solubility Assessment for Fragment-Based Screening. MDPI. [Link]

• 2,4-Dichloropyrimidine. PubChem. [Link]

• How to deal with the poor solubility of tested compounds in MTT assay?. ResearchGate. [Link]

• Chemoselectivity in Dichloropyrimidine Reactions: A Technical Support Center. Benchchem.
• Preventing decomposition of 5-(1-Chlorovinyl)-2,4-dichloropyrimidine during reactions. Benchchem.

• How to dissolve palmitic fatty acid in DMSO?. ResearchGate. [Link]

• Thermal Cleavage of the Fmoc Protection Group. CHIMIA.
• 2,4-Dichloro-6-(6-methoxy-3-pyridinyl)pyrimidine Properties. EPA.

• A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. PMC. [Link]

• 2,4-Dichloro-6-methylpyrimidine. PubChem. [Link]

• Is the protecting group boc of the amino group stable at 37°C?. ResearchGate. [Link]

• What should I do when a compound goes into DMSO, but precipitates when adding saline?. ResearchGate. [Link]

• 2,4-Dichloro Pyrimidine (CAS 3934-20-1). Sonalasynth. [Link]

• Design, Synthesis and Characterization of Novel Amino-Pyrimidine Organic Framework as Potential Environmental Mob-Up Agents. ResearchGate. [Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development. [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

• Thermal Methods. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• SOLUBILITY OF A SERIES OF PYRIMIDINE DERIVATIVES IN METHANOL AT 293.15 TO 313.15 K. Revue Roumaine de Chimie.

• Synthesis, characterization and anthelmintic activity evaluation of pyrimidine derivatives bearing carboxamide and sulphonamide moieties. Journal of the Serbian Chemical Society. [Link]

• Discovery of pyrano[2,3-: D] pyrimidine-2,4-dione derivatives as novel PARP-1 inhibitors: Design, synthesis and antitumor activity. ResearchGate. [Link]

Sources

• 1. 2,4-Dichloropyrimidine | C4H2Cl2N2 | CID 77531 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,4-Dichloro Pyrimidine (CAS 3934-20-1) - NSR laboratories Pvt. Ltd [nsrlaboratories.com]
• 3. Boc-Protected Amino Groups [organic-chemistry.org]
• 4. In silico estimation of DMSO solubility of organic compounds for bioscreening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. ziath.com [ziath.com]
• 10. eurekaselect.com [eurekaselect.com]
• 11. lifetein.com [lifetein.com]
• 12. researchgate.net [researchgate.net]
• 13. Thermal Methods - Wordpress [reagents.acsgcipr.org]
• 14. hielscher.com [hielscher.com]
• 15. ziath.com [ziath.com]
• 16. benchchem.com [benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. medchemexpress.cn [medchemexpress.cn]
• 19. researchgate.net [researchgate.net]
• 20. file.selleckchem.com [file.selleckchem.com]
• 21. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: A-Z Guide to Handling Moisture-Sensitive Chloropyrimidine Intermediates

Welcome to the comprehensive technical support center for researchers, scientists, and drug development professionals working with chloropyrimidine intermediates. The inherent reactivity that makes chloropyrimidines valuable building blocks in medicinal chemistry also renders them susceptible to moisture. This guide provides in-depth, field-proven insights into identifying, preventing, and resolving moisture-related issues in your experiments. Here, we move beyond simple instructions to explain the causality behind our recommended protocols, ensuring a deeper understanding and more robust experimental design.

Troubleshooting Guide: Diagnosing and Solving Moisture-Related Reaction Failures

Issue 1: Low or No Yield of Desired Product, Accompanied by a Polar Byproduct.

Q: My nucleophilic aromatic substitution (SNAr) reaction on a chloropyrimidine has failed or is giving very low yields. TLC and LC-MS analysis show a significant amount of a more polar byproduct that I suspect is the corresponding hydroxypyrimidine. What's happening and how can I fix it?

A: This is a classic case of hydrolysis, where water acts as a competing nucleophile, replacing the chloro substituent with a hydroxyl group.[1] The electron-withdrawing nature of the pyrimidine ring's nitrogen atoms makes it susceptible to nucleophilic attack, and water, although a weak nucleophile, can become a significant reactant under certain conditions.[1]

Root Cause Analysis & Solutions:

• Contaminated Reagents or Solvents: Even "anhydrous" solvents can absorb atmospheric moisture if not handled and stored correctly.[2] Similarly, hygroscopic reagents like certain bases or salts can introduce water into the reaction.

  • Solution: Implement a rigorous solvent and reagent drying protocol. For many common solvents, activated 3Å molecular sieves are highly effective.[3] For particularly sensitive reactions, consider distillation from an appropriate drying agent.[4]

• Inappropriate Reaction Conditions: High temperatures and prolonged reaction times can accelerate the rate of hydrolysis.[1]

  • Solution: If your desired reaction allows, try lowering the temperature.[1] Monitor the reaction closely by TLC or LC-MS and stop it as soon as the starting material is consumed to prevent extended exposure to hydrolytic conditions.[5] Microwave-assisted synthesis can be an excellent alternative, as it often dramatically reduces reaction times from hours to minutes, minimizing the window for hydrolysis to occur.[1]

• Acid Catalysis: In reactions like the amination of chloropyrimidines with anilines, acid catalysis is often employed. However, high concentrations of acid can promote the hydrolysis of the chloropyrimidine.[1]

  • Solution: Use a minimal amount of acid catalyst (e.g., 0.1 equivalents) to strike a balance between catalyzing the desired reaction and suppressing hydrolysis.[1]

Frequently Asked Questions (FAQs)

Storage and Handling

Q1: What are the best practices for storing chloropyrimidine intermediates to prevent degradation?

A1: Proper storage is the first line of defense against moisture.

• Inert Atmosphere: For highly sensitive chloropyrimidines, storage under an inert atmosphere of nitrogen or argon is recommended.[6] This can be achieved in a glovebox or by using specialized packaging like Sure/Seal™ bottles.[7]

• Desiccation: For less sensitive, solid chloropyrimidines, storage in a desiccator containing a drying agent like silica gel or anhydrous calcium sulfate is crucial.[6]

• Temperature Control: Always store reagents within the manufacturer's recommended temperature range.[6] While refrigeration can slow degradation, be mindful of potential condensation when bringing the container to room temperature. Allow the container to warm up completely before opening.

• Labeling: Clearly label all containers with the chemical name, date received, and date opened.[6] For particularly hygroscopic materials, it's good practice to note each time the container is opened.

Q2: I don't have access to a glovebox. What are the essential "air-free" techniques I should be using?

A2: You can still successfully handle moisture-sensitive chloropyrimidines using Schlenk line or similar inert atmosphere techniques.[8][9]

• Dry Glassware: Ensure all glassware is rigorously dried before use, typically in an oven at >120°C for several hours or by flame-drying under vacuum.[7][10][11] Assembled hot glassware should be cooled under a stream of dry inert gas.[7][10]

• Inert Gas Blanket: Always work under a positive pressure of an inert gas like nitrogen or argon.[11] This can be supplied via a Schlenk line or even a balloon filled with inert gas for simpler setups.[11]

• Syringe and Cannula Transfers: Use syringes and double-tipped needles (cannulas) to transfer anhydrous solvents and liquid reagents from sealed bottles to your reaction flask.[10][12] This prevents exposing the bulk of the reagent to the atmosphere.

Solvents and Reagents

Q3: How can I be sure my "anhydrous" solvent is actually dry enough for my reaction?

A3: Commercially available anhydrous solvents still contain trace amounts of water and their water content can increase with storage and handling.[3]

• Drying Agents: For most applications, storing the solvent over activated 3Å molecular sieves is a reliable method for maintaining low water content.[3][13]

• Karl Fischer Titration: This is the gold standard for accurately determining the water content in organic solvents.[3][14]

• Alternative Analytical Methods: Other techniques like 19F NMR-based aquametry and headspace gas chromatography can also be used for sensitive water detection.[14]

Q4: Can I use protic solvents like water or ethanol in my chloropyrimidine reactions?

A4: While seemingly counterintuitive, water can be an effective and green solvent for certain SNAr reactions on chloropyrimidines, particularly with amine nucleophiles.[1][15] The key is to control the reaction conditions to favor the desired substitution over hydrolysis. This often involves using a minimal amount of acid catalyst and carefully controlling the temperature.[1][16] However, for reactions that are highly sensitive to hydrolysis, switching to a non-protic solvent like DMF, DMSO, or THF is advisable.[1]

Reaction Troubleshooting

Q5: My Suzuki coupling reaction with a chloropyrimidine substrate is not working well. Could moisture be the culprit?

A5: Yes, moisture can negatively impact Suzuki couplings in several ways.

• Catalyst Deactivation: The active Pd(0) catalyst is sensitive to oxygen, and inadequate degassing of the reaction mixture (which can be exacerbated by the presence of water) can lead to its oxidation and deactivation.[17]

• Protodeboronation of Boronic Acid: Boronic acids can undergo hydrolysis (protodeboronation) to the corresponding arene, reducing the amount of coupling partner available for the reaction.[18] This side reaction can be more prevalent at elevated temperatures.[18]

• Base-Mediated Hydrolysis: The bases used in Suzuki couplings (e.g., K₂CO₃, K₃PO₄) can create a basic aqueous environment that promotes the hydrolysis of the chloropyrimidine starting material.[17][18]

To mitigate these issues, ensure rigorous inert atmosphere techniques, use high-purity boronic acids, and consider screening different bases and solvent systems.[17][18]

Experimental Protocols & Visualizations

Protocol 1: Drying an Organic Solvent with 3Å Molecular Sieves

• Activate the Molecular Sieves: Place the required amount of 3Å molecular sieves in a flask and heat under vacuum (using a Schlenk line) with a heat gun for 10-15 minutes. Alternatively, heat in an oven at >200°C for several hours.[4]

• Cool Under Inert Atmosphere: Allow the sieves to cool to room temperature under a stream of dry nitrogen or argon.

• Add to Solvent: Add the activated sieves to the solvent bottle (a loading of 10-20% m/v is often recommended) under a positive pressure of inert gas.[3][13]

• Equilibrate: Allow the solvent to stand over the sieves for at least 48-72 hours before use to achieve very low water content.[3][13]

Data Presentation: Efficiency of Common Drying Agents

Solvent	Drying Agent	Conditions	Residual Water (ppm)	Reference
Tetrahydrofuran (THF)	3Å Molecular Sieves (20% m/v)	Stand for 48h	<10	[3][13]
Dichloromethane (DCM)	3Å Molecular Sieves	Stand	<10	[3]
Methanol	3Å Molecular Sieves (20% m/v)	Stand for 5 days	~10	[13]

Visualizations

Caption: Hydrolysis of a chloropyrimidine to a hydroxypyrimidine byproduct.

Caption: Workflow for transferring moisture-sensitive reagents.

References

• Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry. [Link]

• How to Safely Store Lab Chemicals and Reagents. B&M Scientific. [Link]

• Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. ACS Publications. [Link]

• Highly Selective Hydrolysis of Chloropyrimidines to Pyrimidones in 12 N Hydrochloric Acid. Organic Process Research & Development - ACS Publications. [Link]

• Highly Selective Hydrolysis of Chloropyrimidines to Pyrimidones in 12 N Hydrochloric Acid. American Chemical Society. [Link]

• A Method for Detecting Water in Organic Solvents. Chemistry. [Link]

• Drying Solvents. Chemistry LibreTexts. [Link]

• Air-Sensitive Chemistry: Practical and Safety Considerations. Fisher Scientific. [Link]

• Working with air and moisture sensitive compounds. Molecular Inorganic Chemistry. [Link]

• Reagents & Solvents: How to Store Reagents. Department of Chemistry : University of Rochester. [Link]

• Drying Organic Solutions. Organic Chemistry at CU Boulder. [Link]

• Drying solvents. Sciencemadness Wiki. [Link]

• 1.3C: Transferring Methods - Inert Atmospheric Methods. Chemistry LibreTexts. [Link]

• Determination of Water Content in Organic Solvents using a Novel Rapid Test Kit. ijarsct. [Link]

• Screening of water content in organic solvents using headspacegas-chromatography-flame-ionization-detector-following-cal. TSI Journals. [Link]

• A test method for determining water in organic solvents. ResearchGate. [Link]

• Non-destructive measurement technique for water content in organic solvents based on a thermal approach. RSC Publishing. [Link]

• How can we perform organic synthesis in a efficient way in glove box, when many synthesis steps are required?. ResearchGate. [Link]

• Does storing a hygroscopic reagent in a bottle makes it prone to absorb humidity from the air trapped inside?. Chemistry Stack Exchange. [Link]

• Introduction of materials into a glovebox. mulksgrp. [Link]

• Glovebox rules. MMRC. [Link]

• Suzuki‐Miyaura cross‐coupling reaction of 6‐chloropyrimidine‐2,4‐diamine. ResearchGate. [Link]

• Glovebox General Use. University of California, Irvine. [Link]

• Reaction of 3-aminopyrrole with chloropyrimidines to give pyrroloaminopyrimidines. ResearchGate. [Link]

• Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3. PMC. [Link]

• Techniques for Handling Air- and Moisture-Sensitive Compounds. Wipf Group - University of Pittsburgh. [Link]

• Acid Catalyzed Amination of 4-Chloropyrrolopyrimidine: Effect of Solvent, Acid Amount and Substrate Scope for Reactions in Water. Preprints.org. [Link]

• How To: Troubleshoot a Reaction. Department of Chemistry : University of Rochester. [Link]

• Storing/handling moisture sensitive chemicals outside of the glovebox?. Reddit. [Link]

• Suzuki Cross-Coupling of Solid-Supported Chloropyrimidines With Arylboronic Acids. PubMed. [Link]

• Addition and substitution reactions of chloropyrimidines with lithium reagents. The Journal of Organic Chemistry - ACS Publications. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Reagents & Solvents [chem.rochester.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. How to Safely Store Lab Chemicals and Reagents - B&M Scientific [bmscientific.co.za]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. ossila.com [ossila.com]
• 9. molan.wdfiles.com [molan.wdfiles.com]
• 10. ehs.umich.edu [ehs.umich.edu]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Air-Sensitive Chemistry: Practical and Safety Considerations | Fisher Scientific [fishersci.be]
• 13. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 14. chem.tamu.edu [chem.tamu.edu]
• 15. 2-Chloropyrimidine: Synthetic Applications, Reactivity, and Ionization Properties_Chemicalbook [chemicalbook.com]
• 16. preprints.org [preprints.org]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to HPLC Methodologies for the Purity Analysis of Pyrimidine Building Blocks

For researchers and professionals in drug development, the purity of pyrimidine building blocks is not a trivial detail—it is a cornerstone of efficacy, safety, and regulatory compliance. As foundational scaffolds for numerous active pharmaceutical ingredients (APIs), including antiviral and anticancer agents, the presence of impurities can have profound implications. This guide provides an in-depth, objective comparison of High-Performance Liquid Chromatography (HPLC) methods for the purity analysis of these critical intermediates. We will move beyond mere protocols to explore the causality behind methodological choices, ensuring a robust and scientifically sound approach to quality control.

The Regulatory Landscape: Why Purity Analysis is Non-Negotiable

Before delving into the chromatography, it's essential to understand the regulatory framework that governs impurity analysis. Guidelines from the International Council for Harmonisation (ICH), specifically ICH Q3A(R2) for new drug substances and Q3B(R2) for new drug products, establish a clear mandate.[1] These documents require the identification, reporting, and qualification of impurities, setting specific thresholds that dictate the level of scrutiny required.[2][3] For instance, the reporting threshold can be as low as 0.03-0.05%, demanding highly sensitive and validated analytical procedures.[2] Furthermore, the United States Pharmacopeia (USP) General Chapter <621> provides the foundational principles and system suitability requirements for chromatographic methods, ensuring that any chosen method is fit for its intended purpose.[4][5] Adherence to these standards is not just good practice; it is a prerequisite for regulatory submission and approval.

A Tale of Two Phases: Comparing HPLC Modes for Pyrimidine Analysis

The separation of pyrimidines and their related impurities is primarily achieved through two dominant HPLC modes: Reversed-Phase (RP-HPLC) and Hydrophilic Interaction Liquid Chromatography (HILIC). The choice between them is dictated by the polarity of the analytes.

• Reversed-Phase HPLC (RP-HPLC): This is the workhorse of the pharmaceutical industry.[6] It employs a nonpolar stationary phase (typically C18 or C8 alkyl chains bonded to silica) and a polar mobile phase (usually a mixture of water and a miscible organic solvent like acetonitrile or methanol).[7] Nonpolar compounds are retained longer, while polar compounds elute earlier. Most pyrimidine building blocks and their common process-related impurities are moderately polar, making them ideal candidates for RP-HPLC.[8]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is the method of choice for highly polar and hydrophilic compounds that show little to no retention on traditional RP columns.[9][10] It utilizes a polar stationary phase (e.g., bare silica, or silica bonded with amide, cyano, or zwitterionic functional groups) and a mobile phase rich in an organic solvent (typically >70% acetonitrile).[11] A thin aqueous layer forms on the stationary phase, and analytes partition between this layer and the bulk mobile phase.[11] More polar analytes are retained more strongly. This mode is particularly valuable for separating highly polar degradation products or metabolites of pyrimidines.[9][12]

The following diagram illustrates the fundamental difference in the separation mechanisms.

Caption: Separation mechanisms in RP-HPLC vs. HILIC.

Comparative Performance Data

The following table summarizes the key characteristics and provides a direct comparison of these two primary methods for pyrimidine analysis.

Feature	Reversed-Phase HPLC (RP-HPLC)	Hydrophilic Interaction Chromatography (HILIC)
Primary Application	Purity analysis of moderately polar pyrimidine building blocks and related impurities.[6][13]	Analysis of very polar pyrimidines, nucleosides, nucleotides, and polar degradation products.[9][12]
Typical Stationary Phase	C18, C8, Phenyl-Hexyl.[6][8][14]	Bare Silica, Amide, Zwitterionic (ZIC-HILIC).[9][12]
Typical Mobile Phase	Water/Acetonitrile or Water/Methanol gradients with acid/buffer additives.[15][16][17]	High percentage of Acetonitrile (>70%) with an aqueous buffer (e.g., ammonium formate).[10]
Advantages	Robust, highly reproducible, wide availability of columns, vast body of literature and established methods.	Excellent retention of highly polar compounds, increased sensitivity with mass spectrometry due to high organic content.[9][11]
Limitations	Poor retention for very polar analytes, potential for peak tailing with basic pyrimidines on older silica columns.[18]	Can be less robust, sensitive to water content in sample and mobile phase, potential for longer equilibration times.
Best For	Routine quality control, stability-indicating assays for common pyrimidine intermediates.[19][20]	Metabolomics, analysis of nucleoside-based drugs, profiling of polar impurities.[21]

In-Depth Experimental Protocol: A Validated RP-HPLC Method

This section provides a detailed, self-validating protocol for the purity analysis of a representative pyrimidine building block, 2,4,6-Trichloropyrimidine. This method is designed for robustness and is suitable for routine quality control.

Objective

To quantify the purity of 2,4,6-Trichloropyrimidine and separate it from potential process-related impurities and degradation products using a stability-indicating RP-HPLC method.

Instrumentation and Materials

• System: HPLC or UPLC system with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV detector.

• Column: C18, 5 µm, 4.6 x 250 mm (A shorter, smaller particle size column, e.g., < 2 µm, 2.1 x 100 mm, can be used on a UPLC system for faster analysis).[13][22]

• Chemicals: HPLC-grade acetonitrile, HPLC-grade water, Formic acid (LC-MS grade).

• Sample: 2,4,6-Trichloropyrimidine.

Chromatographic Conditions

Parameter	Setting	Rationale
Mobile Phase A	0.1% Formic Acid in Water	The acidic modifier ensures the pyrimidine nitrogen atoms are protonated, leading to consistent interactions and sharper peaks.[8]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier providing good separating power for many organic molecules.
Gradient Program	0-2 min: 10% B; 2-17 min: 10-90% B; 17-20 min: 90% B; 20.1-25 min: 10% B	A gradient elution is crucial for separating impurities with a wide range of polarities and ensuring any late-eluting compounds are washed from the column.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and backpressure.
Column Temperature	30 °C	Maintaining a constant, slightly elevated temperature ensures reproducible retention times and can improve peak efficiency.[13]
Detection Wavelength	254 nm	Pyrimidine rings exhibit strong UV absorbance around this wavelength, providing good sensitivity for the parent compound and related impurities.
Injection Volume	10 µL	A typical injection volume that avoids column overloading while providing a sufficient mass for detection.

Procedure: Step-by-Step

• Mobile Phase Preparation: Prepare Mobile Phase A by adding 1.0 mL of formic acid to 1.0 L of HPLC-grade water. Prepare Mobile Phase B by adding 1.0 mL of formic acid to 1.0 L of acetonitrile. Degas both solutions for at least 15 minutes.[8]

• Standard Solution Preparation: Accurately weigh approximately 10 mg of the 2,4,6-Trichloropyrimidine reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and B to create a stock solution of 100 µg/mL.

• Sample Solution Preparation: Prepare the sample to be tested at the same concentration (100 µg/mL) as the standard solution, using the same diluent.[13]

• System Equilibration: Purge the HPLC system and equilibrate the column with the initial mobile phase conditions (10% B) for at least 15-20 column volumes, or until a stable baseline is achieved.

• System Suitability Testing (SST):

  • Inject a blank (diluent) to ensure no interfering peaks are present.

  • Make five replicate injections of the standard solution.

  • The system is deemed suitable for use if the relative standard deviation (%RSD) for the peak area is ≤ 2.0% and the tailing factor for the main peak is ≤ 2.0, as per typical requirements derived from USP <621>.[5]

• Analysis: Inject the sample solution in duplicate.

• Data Processing: Integrate all peaks in the chromatogram. Calculate the purity of the sample using the area percent method:

  • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Analytical Workflow and Data Integrity

A robust method is only as good as the workflow that supports it. The following diagram outlines a logical process from sample receipt to final purity reporting, ensuring data integrity at each stage.

Caption: A typical analytical workflow for HPLC purity analysis.

The Next Generation: The Role of UPLC in High-Throughput Analysis

For laboratories focused on accelerating drug development, Ultra-Performance Liquid Chromatography (UPLC) offers a significant advantage over traditional HPLC.[22] UPLC systems operate at much higher pressures (up to 15,000 psi) and use columns packed with smaller particles (typically sub-2 µm).[23][24] This results in:

• Faster Analysis Times: Run times can be reduced by a factor of up to 10.[23]

• Improved Resolution: Sharper, narrower peaks allow for better separation of closely eluting impurities.

• Enhanced Sensitivity: The narrow peaks lead to a greater signal-to-noise ratio, which is ideal for detecting trace-level impurities.[23]

While the initial investment for UPLC is higher, the long-term benefits of reduced solvent consumption, increased sample throughput, and superior data quality make it a compelling choice for modern pharmaceutical analysis.[22][23]

Conclusion

The selection of an appropriate HPLC method for the purity analysis of pyrimidine building blocks is a critical decision that impacts product quality and regulatory success. Reversed-phase HPLC remains the robust, go-to method for most routine applications due to its reliability and extensive validation history. For highly polar analytes, HILIC provides a powerful, orthogonal separation technique that is indispensable. By understanding the fundamental principles of these methods, adhering to a rigorous, self-validating experimental protocol, and leveraging advanced technologies like UPLC where appropriate, researchers can ensure the integrity of their pyrimidine building blocks and, ultimately, the safety and efficacy of the medicines they help create.

References

• SIELC Technologies. (n.d.). Separation of Pyrimidine, 2-bromo- on Newcrom R1 HPLC column.
• Chirita, R. I., et al. (2010). Separation of purine and pyrimidine bases and nucleosides by hydrophilic interaction chromatography.
• United States Pharmacopeial Convention. (n.d.). General Chapters: <621> CHROMATOGRAPHY.
• United States Pharmacopeia. (2023). USP-NF <621> Chromatography.
• AMSbiopharma. (n.d.). Impurity guidelines in drug development under ICH Q3.
• United States Pharmacopeia. (2021).
• DSDP Analytics. (n.d.). USP <621> Chromatography.
• Kazoka, H. (2007). HPLC separation of some purine and pyrimidine derivatives on Chromolith Performance Si monolithic column. Journal of Biochemical and Biophysical Methods, 70(1), 15-21.
• Gomez-Gomez, A., et al. (2020). Hydrophilic Interaction Liquid Chromatography Coupled to Mass Spectrometry and Multivariate Analysis of the De Novo Pyrimidine Pathway Metabolites. Metabolites, 10(11), 454.
• International Conference on Harmonisation. (1995). ICH Topic Q 3 A Impurities Testing Guideline: Impurities in New Drug Substances.
• IKEV. (n.d.). ICH Q3A(R) Guideline Impurity Testing Guideline Impurities in New Drug Substances.
• SIELC Technologies. (n.d.). Separation of 4,5,6-Triaminopyrimidine on Newcrom R1 HPLC column.
• BenchChem. (2025). Technical Support Center: HPLC Purification of 4-Chloro-6-(3-iodophenyl)pyrimidine.
• BenchChem. (2025). Validating the Purity of 2,4,6-Trichloropyrimidine: A Comparative Guide to Analytical Methods.
• YouTube. (2025). ICH Q3B(R2) Guideline Explained | Impurities in New Drug Products.
• Sun, Q. (2016). Urine Pyrimidine Metabolite Determination by HPLC Tandem Mass Spectrometry. Methods in Molecular Biology, 1378, 237-242.
• International Council for Harmonisation. (2006). ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2).
• Liu, X., et al. (2012). HPLC method development, validation, and impurity characterization of a potent antitumor nucleoside, T-dCyd (NSC 764276). Journal of Pharmaceutical and Biomedical Analysis, 66, 260-266.
• Moiseev, D. V., et al. (2007). HPLC in biopharmaceutical investigations of drugs representing pyrimidine derivatives (A review). Pharmaceutical Chemistry Journal, 41(5), 26-34.
• Al-Ghabsha, A., et al. (2015). Optimization of High Performance Liquid Chromatography Method for Simultaneous Determination of Some Purine and Pyrimidine Bases. Macedonian Journal of Chemistry and Chemical Engineering, 34(1), 123-132.
• Compassionate Certification Centers. (2022). Comparing HPLC and UPLC: Which Analytical Technique is Right for Your Lab?.
• IOSR Journal of Pharmacy. (n.d.). Stability Indicating Analytical Method Development, Validation.
• BenchChem. (2025). A Comparative Guide to HPLC-MS Methods for Purity Analysis and Validation of Pyrimidine Derivatives.
• Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC.
• Wikipedia. (n.d.). Hydrophilic interaction chromatography.
• Sigma-Aldrich. (n.d.). Hydrophilic Interaction Liquid Chromatography.
• Sigma-Aldrich. (n.d.). UHPLC Analysis of Nucleosides on Supel™ Carbon LC Column: Performance Comparisons with Competitor.
• SIELC Technologies. (n.d.). HPLC Application for Separation of Nucleotide Bases Uracil, Thymine, Guanine, Cytosine, Adenine on Primesep 200 Column.
• Chromatography Today. (n.d.). HPLC vs UPLC - What's the Difference?.
• GMP Insiders. (n.d.). HPLC Vs UPLC: Differences In Application, Performance And Cost.

Sources

• 1. youtube.com [youtube.com]
• 2. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 3. ikev.org [ikev.org]
• 4. uni-onward.com.tw [uni-onward.com.tw]
• 5. dsdpanalytics.com [dsdpanalytics.com]
• 6. researchgate.net [researchgate.net]
• 7. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 8. benchchem.com [benchchem.com]
• 9. Hydrophilic Interaction Liquid Chromatography Coupled to Mass Spectrometry and Multivariate Analysis of the De Novo Pyrimidine Pathway Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. Hydrophilic interaction chromatography - Wikipedia [en.wikipedia.org]
• 12. Separation of purine and pyrimidine bases and nucleosides by hydrophilic interaction chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. HPLC method development, validation, and impurity characterization of a potent antitumor nucleoside, T-dCyd (NSC 764276) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Separation of Pyrimidine, 2-bromo- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 16. Separation of 4,5,6-Triaminopyrimidine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 17. Optimization of High Performance Liquid Chromatography Method for Simultaneous Determination of Some Purine and Pyrimidine Bases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. HPLC Application for Separation of Nucleotide Bases Uracil, Thymine, Guanine, Cytosine, Adenine on Primesep 200 Column | SIELC Technologies [sielc.com]
• 19. iosrphr.org [iosrphr.org]
• 20. benchchem.com [benchchem.com]
• 21. Urine Pyrimidine Metabolite Determination by HPLC Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. gmpinsiders.com [gmpinsiders.com]
• 23. Comparing HPLC and UPLC: Which Analytical Technique is Right for Your Lab? | Separation Science [sepscience.com]
• 24. chromatographytoday.com [chromatographytoday.com]

A Researcher's Guide to the Certificate of Analysis for Lorlatinib (CAS 1637407-18-1)

For Researchers, Scientists, and Drug Development Professionals

In the landscape of targeted cancer therapy, Lorlatinib (CAS 1637407-18-1), also known as PF-06463922, has emerged as a potent third-generation anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 (ROS1) tyrosine kinase inhibitor.[1] Its ability to overcome resistance to earlier-generation inhibitors and penetrate the blood-brain barrier makes it a critical agent in the treatment of non-small cell lung cancer (NSCLC).[1][2] For researchers and drug development professionals, a thorough understanding of the quality and purity of Lorlatinib is paramount for the integrity and reproducibility of preclinical and clinical studies. The Certificate of Analysis (COA) is the primary document that provides this assurance.

This guide provides an in-depth examination of a typical COA for Lorlatinib, offering a comparative analysis of the specified tests and acceptance criteria. It is designed to empower researchers to critically evaluate the quality of this active pharmaceutical ingredient (API) from various sources.

Deconstructing the Certificate of Analysis for Lorlatinib

A Certificate of Analysis for a pharmaceutical-grade compound like Lorlatinib is a comprehensive document that attests to its quality and purity. It is structured to meet stringent regulatory guidelines, such as those from the International Council for Harmonisation (ICH).[3][4][5][6][7] Below is a representative COA for Lorlatinib, followed by a detailed explanation of each parameter.

Table 1: Representative Certificate of Analysis for Lorlatinib (CAS 1637407-18-1)

Test Parameter	Specification	Typical Result	Test Method
Appearance	White to off-white powder	Conforms	Visual
Identification
A: Infrared Spectroscopy	Conforms to reference standard	Conforms	USP <197K>
B: HPLC Retention Time	Matches reference standard	Conforms	In-house HPLC
Assay	98.0% - 102.0% (anhydrous basis)	99.8%	HPLC
Enantiomeric Purity	(R)-enantiomer ≥ 99.8%	99.9%	Chiral HPLC
Impurities
Any individual impurity	≤ 0.10%	< 0.05%	HPLC
Total impurities	≤ 0.5%	0.15%	HPLC
Water Content	≤ 0.5%	0.2%	Karl Fischer (USP <921>)
Residue on Ignition	≤ 0.1%	< 0.05%	USP <281>
Heavy Metals	≤ 10 ppm	< 10 ppm	USP <231>
Residual Solvents	Meets USP <467> requirements	Conforms	GC-HS
Polymorphic Form	Anhydrous Form 7	Conforms	XRD (USP <941>)

Understanding the Critical Quality Attributes of Lorlatinib

The specifications on a COA are not arbitrary; they are critical quality attributes (CQAs) that ensure the identity, strength, quality, and purity of the drug substance.

Identity, Purity, and Strength

• Appearance: This is a fundamental qualitative test to ensure the material is free from visible contaminants. Lorlatinib is typically a white to off-white powder.[8]

• Identification: This confirms the chemical identity of the substance. A combination of techniques is used for unambiguous identification.

  • Infrared (IR) Spectroscopy: Provides a molecular fingerprint of the compound, which is compared against a qualified reference standard.

  • HPLC Retention Time: The retention time of the sample in a specific High-Performance Liquid Chromatography (HPLC) system should match that of the reference standard.

• Assay: This quantitative test determines the purity of the API. For Lorlatinib, a validated Reverse-Phase HPLC (RP-HPLC) method is typically employed. A common specification is between 98.0% and 102.0% on an anhydrous basis.

• Enantiomeric Purity: Lorlatinib has a single chiral center, and the desired therapeutic activity resides in the (R)-enantiomer.[9] The presence of the (S)-enantiomer is considered an impurity. A dedicated chiral HPLC method is necessary to separate and quantify the enantiomers. A high enantiomeric purity, typically ≥ 99.8%, is crucial for safety and efficacy.

Controlling Impurities

Impurities in an API can arise from the manufacturing process, degradation, or storage. Their levels are strictly controlled as they can impact the safety and efficacy of the final drug product.

• Organic Impurities: These include starting materials, by-products, intermediates, and degradation products. HPLC is the primary technique for their detection and quantification. The ICH Q3A(R2) guideline provides a framework for qualifying and controlling these impurities. For a potent compound like Lorlatinib, individual impurities are typically limited to not more than 0.10%, and total impurities to not more than 0.5%.

• Water Content: The presence of water can affect the stability and potency of the API. The Karl Fischer titration method is the standard for determining water content. As Lorlatinib is non-hygroscopic, a low water content is expected.[9]

• Residue on Ignition/Sulfated Ash: This test measures the amount of inorganic impurities in the substance.

• Heavy Metals: This test limits the presence of heavy metals that may be introduced from catalysts or equipment during manufacturing.

• Residual Solvents: Solvents used in the manufacturing process must be removed to acceptable levels, as defined by the ICH Q3C guideline and USP <467>. Gas Chromatography with Headspace analysis (GC-HS) is the standard method.

Physicochemical Properties

• Polymorphic Form: The crystalline form of an API can significantly impact its solubility, bioavailability, and stability. Lorlatinib is known to exist in different polymorphic forms, with anhydrous Form 7 being a common one.[8][9] X-ray Diffraction (XRD) is used to confirm the polymorphic form.

Experimental Protocols for Key Analyses

To provide a practical understanding, below are representative experimental protocols for the key analytical methods used in the quality control of Lorlatinib.

Assay and Impurity Analysis by RP-HPLC

This method is designed to separate Lorlatinib from its potential process-related impurities and degradation products.

Workflow Diagram:

Caption: Workflow for Lorlatinib Assay and Impurity Analysis by HPLC.

Method Parameters:

• Column: Hypersil C18 (4.6 mm x 150 mm, 5 µm particle size) or equivalent.[10]

• Mobile Phase: A mixture of Methanol and Water (e.g., 25:75 v/v).[10] The exact ratio may vary and should be optimized.

• Flow Rate: 1.0 mL/min.[10]

• Column Temperature: 38°C.[10]

• Detection Wavelength: 310 nm.[10]

• Injection Volume: 10 µL.

• Diluent: Mobile phase or a suitable organic solvent.

Procedure:

• Standard Preparation: Accurately weigh and dissolve a known amount of Lorlatinib reference standard in the diluent to a final concentration of approximately 0.1 mg/mL.

• Sample Preparation: Accurately weigh and dissolve the Lorlatinib sample in the diluent to the same final concentration as the standard.

• Chromatography: Equilibrate the HPLC system with the mobile phase. Inject the standard and sample solutions.

• Analysis: The retention time for Lorlatinib is typically around 3.5 minutes under these conditions.[10] Calculate the assay content by comparing the peak area of the sample to that of the standard. Impurities are quantified based on their peak areas relative to the main Lorlatinib peak.

Enantiomeric Purity by Chiral HPLC

This method is crucial for ensuring the stereochemical purity of Lorlatinib.

Workflow Diagram:

Caption: Workflow for Lorlatinib Enantiomeric Purity Analysis by Chiral HPLC.

Method Parameters:

• Column: Chiralpak IB or a similar polysaccharide-based chiral stationary phase.[1]

• Mobile Phase: A mixture of n-hexane, 2-propanol, and diethylamine (e.g., 85:15:0.1 v/v/v).[1]

• Flow Rate: 1.0 mL/min.

• Column Temperature: Ambient.

• Detection Wavelength: 254 nm.

Procedure:

• Sample Preparation: Prepare a solution of Lorlatinib in the mobile phase at a suitable concentration (e.g., 0.5 mg/mL).

• Chromatography: Equilibrate the chiral HPLC system with the mobile phase. Inject the sample solution.

• Analysis: The two enantiomers will be resolved into separate peaks. Calculate the enantiomeric purity by expressing the peak area of the (R)-enantiomer as a percentage of the total area of both enantiomer peaks. A resolution of greater than 2.2 between the enantiomer peaks indicates good separation.[1]

Comparison with Alternatives and Justification of Specifications

When sourcing Lorlatinib for research, it is crucial to compare the COAs from different suppliers. While the core tests will be similar, there may be variations in the acceptance criteria. A more stringent specification for assay (e.g., ≥ 99.0%) and lower limits for total impurities (e.g., ≤ 0.3%) generally indicate a higher quality product. The inclusion of specific tests for known potential impurities can also be a marker of a well-characterized material.

The specifications provided in the representative COA are based on a synthesis of information from regulatory guidelines and published analytical methods. They represent a standard of quality suitable for most research and development applications. For in-human clinical studies, even more stringent controls and characterization would be required.

Conclusion

The Certificate of Analysis for Lorlatinib is a critical document that provides a comprehensive overview of its quality. By understanding the significance of each test and the underlying analytical methodologies, researchers can make informed decisions when sourcing this important API. This guide serves as a valuable resource for interpreting COAs and ensuring the quality and consistency of Lorlatinib used in research and drug development, ultimately contributing to the reliability and success of scientific investigations.

References

• European Medicines Agency. (2000). ICH Q6A specifications: test procedures and acceptance criteria for new drug substances and new drug products: chemical substances - Scientific guideline. [Link]

• ICH. (2013). ICH Q6A - Specifications: Test procedures and acceptance criteria. [Link]

• ECA Academy. ICH Q6A Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances. [Link]

• Pharmaffiliates. Lorlatinib-impurities. [Link]

• Veeprho Pharmaceuticals. Lorlatinib Impurities and Related Compound. [Link]

• Finbyz Tech. (2024). Certificate of Analysis (COA): Meaning, Definition & Requirements 2025. [Link]

• ResearchGate. ICH Q6A - Specifications: Test procedures and acceptance criteria for new drug substances and new drug products: Chemical substances. [Link]

• PharmaRegulatory.in. (2025). Pharmaceuticals Certificate Of Analysis (COA): Content, Preperation and Approval. [Link]

• European Medicines Agency. Q 6 A Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substan. [Link]

• ECA Academy. (2017). GMP Requirements for Certificates of Analysis (CoA). [Link]

• SpringerLink. (2022). Direct Enantioseparation of Lorlatinib Enantiomers by Liquid Chromatography on a Chiralpak IB Column. [Link]

• PharmaRegulatory.in. (2025). Specifications and Certificates of Analysis (COAs) Explained: Ultimate Guide to Regulatory Compliance and Quality Release. [Link]

• Pharma Specialists. (2022). Certificate of Analysis Guide for Pharmaceutical Excipients. [Link]

• U.S. Food and Drug Administration. (2017). QUALITY ASSESSMENT. [Link]

• PubMed. (2024). Method Development and Validation of Lorlatinib by RP-HPLC. [Link]

Sources

• 1. jcsp.org.pk [jcsp.org.pk]
• 2. pharmaguru.co [pharmaguru.co]
• 3. ICH Q6A specifications: test procedures and acceptance criteria for new drug substances and new drug products: chemical substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 5. ICH Q6A Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances - ECA Academy [gmp-compliance.org]
• 6. researchgate.net [researchgate.net]
• 7. ema.europa.eu [ema.europa.eu]
• 8. pharmaffiliates.com [pharmaffiliates.com]
• 9. accessdata.fda.gov [accessdata.fda.gov]
• 10. Method Development and Validation of Lorlatinib by RP-HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Crystal Structures of Pyrrolidine-Substituted Pyrimidines for Drug Discovery Professionals

This guide provides an in-depth analysis of the crystallographic data of pyrrolidine-substituted pyrimidines, a class of heterocyclic compounds of significant interest in medicinal chemistry and drug development. The precise three-dimensional arrangement of atoms within these molecules, as determined by single-crystal X-ray diffraction, is paramount for understanding their structure-activity relationships (SAR), designing potent and selective inhibitors, and optimizing their pharmacokinetic properties.

We will delve into a comparative analysis of available crystal structure data, focusing on the influence of the Boc (tert-butoxycarbonyl) protecting group on the conformation of the pyrrolidine ring and its interplay with the pyrimidine core. While a comprehensive library of publicly available crystal structures for diverse Boc-pyrrolidine substituted pyrimidines is limited, this guide will utilize detailed case studies of a non-protected pyrrolidine-substituted pyrimidine and a Boc-protected pyrrolidine derivative to illuminate the key structural features and analytical workflows. Furthermore, we will explore complementary analytical techniques and provide detailed experimental protocols for the synthesis and crystallization of these valuable compounds.

The Pyrrolidine-Pyrimidine Scaffold: A Privileged Motif in Medicinal Chemistry

The fusion of a pyrrolidine ring to a pyrimidine core creates a molecular scaffold that has proven to be a fertile ground for the discovery of novel therapeutics. The pyrimidine ring, a key component of nucleobases, offers a rich array of hydrogen bonding donors and acceptors, as well as sites for diverse substitutions. The pyrrolidine moiety, a saturated five-membered nitrogen-containing ring, provides a three-dimensional element that can be tailored to fit into specific binding pockets of biological targets. The strategic placement of substituents on both the pyrimidine and pyrrolidine rings allows for the fine-tuning of a molecule's potency, selectivity, and ADME (absorption, distribution, metabolism, and excretion) properties. The Boc-protecting group is frequently employed during the synthesis of these compounds to mask the reactivity of the pyrrolidine nitrogen.

Comparative Analysis of Crystal Structures

A direct comparison of multiple Boc-pyrrolidine substituted pyrimidines is hampered by the limited availability of their crystal structures in the public domain. However, by examining the crystal structures of a closely related non-protected analogue and a Boc-protected pyrrolidine derivative, we can derive valuable insights into the conformational preferences and intermolecular interactions that govern the solid-state architecture of this class of compounds.

Case Study 1: 4-Methyl-2,6-bis(pyrrolidin-1-yl)pyrimidine

The crystal structure of 4-Methyl-2,6-bis(pyrrolidin-1-yl)pyrimidine provides a foundational understanding of the interplay between the pyrimidine and pyrrolidine rings without the influence of a Boc group.[1]

Key Crystallographic Data:

Parameter	Value
Chemical Formula	C₁₃H₂₀N₄
Crystal System	Triclinic
Space Group	P-1
a (Å)	6.344 (3)
b (Å)	8.766 (4)
c (Å)	12.056 (6)
α (°)	79.10 (3)
β (°)	86.05 (3)
γ (°)	85.72 (3)
Volume (ų)	655.6 (6)
Z	2

Structural Insights:

The molecule is nearly planar, with the dihedral angles between the pyrimidine ring and the two pyrrolidine rings being very small (4.71(2)° and 4.50(2)°).[1] This planarity suggests significant electronic communication between the nitrogen lone pairs of the pyrrolidine rings and the π-system of the pyrimidine ring. The crystal packing is characterized by inversion-related dimers linked by pairs of C—H···N hydrogen bonds, forming R²₂(16) graph-set motifs.[1] These dimers are further connected into chains through additional C—H···N interactions.[1] The conformation of the pyrrolidine rings in this structure is not explicitly detailed but is likely to be a determining factor in the overall molecular packing.

Case Study 2: tert-butyl 2-((phenylthio)carbonyl)pyrrolidine-1-carboxylate

To understand the conformational influence of the Boc group on the pyrrolidine ring, we turn to the crystal structure of tert-butyl 2-((phenylthio)carbonyl)pyrrolidine-1-carboxylate.[2]

Key Crystallographic Data:

Parameter	Value
Chemical Formula	C₁₆H₂₁NO₃S
Crystal System	Triclinic
Space Group	P1
a (Å)	6.0250 (7)
b (Å)	8.2820 (13)
c (Å)	8.7700 (14)
α (°)	102.352 (4)
β (°)	102.993 (11)
γ (°)	90.279 (8)
Volume (ų)	415.89 (10)
Z	1

Structural Insights:

The proline (pyrrolidine) ring in this structure adopts an envelope conformation on the C4 atom.[2] The Boc group's conformation is defined by a trans orientation about the C6-O8 bond (torsion angle of 169.0(2)°).[2] The N1-C6 bond of the Boc group is in an equatorial position relative to the pyrrolidine ring.[2] The crystal structure is stabilized by intermolecular C-H···O hydrogen bonds.[2] The presence of the bulky Boc group significantly influences the conformation of the pyrrolidine ring and dictates the available modes of intermolecular interactions.

Extrapolating to Boc-Pyrrolidine Substituted Pyrimidines: A Predictive Comparison

Based on the analysis of these two structures, we can predict the key structural features of a hypothetical Boc-pyrrolidine substituted pyrimidine:

Feature	4-Methyl-2,6-bis(pyrrolidin-1-yl)pyrimidine	tert-butyl 2-((phenylthio)carbonyl)pyrrolidine-1-carboxylate	Predicted for Boc-Pyrrolidine Substituted Pyrimidine
Pyrrolidine Conformation	Likely envelope or twisted	Envelope	Likely a puckered envelope or twist conformation, influenced by the substitution pattern on the pyrimidine ring.
Boc Group Conformation	N/A	Trans conformation is preferred.	The trans conformation of the Boc group is expected to be the dominant conformer due to steric considerations.
Planarity	Nearly planar molecule	Non-planar due to the puckered pyrrolidine and bulky Boc group.	The overall molecule will be non-planar. The dihedral angle between the pyrimidine and pyrrolidine rings will be significantly larger than in the non-protected analogue.
Intermolecular Interactions	C-H···N hydrogen bonds	C-H···O hydrogen bonds	A combination of C-H···N and C-H···O hydrogen bonds, as well as potential π-stacking interactions involving the pyrimidine rings.

The introduction of the Boc group is expected to disrupt the planarity observed in the non-protected analogue. This has significant implications for drug design, as the three-dimensional shape of the molecule is a critical determinant of its binding affinity to a target protein. The Boc group's carbonyl oxygen can also act as a hydrogen bond acceptor, introducing new possibilities for intermolecular interactions within a crystal lattice or a protein binding site.

Experimental Protocols

The successful acquisition of high-quality single crystals is a prerequisite for X-ray diffraction analysis. This section provides detailed, step-by-step methodologies for the synthesis and crystallization of Boc-pyrrolidine substituted pyrimidines.

Synthesis of Boc-Pyrrolidine Substituted Pyrimidines

The synthesis of these compounds typically involves a nucleophilic aromatic substitution (SNAr) reaction between a halogenated pyrimidine and a Boc-protected pyrrolidine derivative.

Workflow for Synthesis:

Sources

• 1. 4-Methyl-2,6-bis­(pyrrolidin-1-yl)pyrimidine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. uomphysics.net [uomphysics.net]